Fobrepodacin Disodium (CAS 1384984-20-6): Chemical Stability, Prodrug Kinetics, and Mechanism of Action in Mycobacterial Therapeutics
Executive Summary The emergence of multidrug-resistant tuberculosis (MDR-TB) and nontuberculous mycobacterial pulmonary disease (NTM-PD) has necessitated the development of therapeutics with novel mechanisms of action[1]...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
The emergence of multidrug-resistant tuberculosis (MDR-TB) and nontuberculous mycobacterial pulmonary disease (NTM-PD) has necessitated the development of therapeutics with novel mechanisms of action[1]. Fobrepodacin disodium (also known as SPR720 disodium or pVXc-486 disodium) represents a breakthrough in this domain[2]. As a chemically stable, orally bioavailable phosphate ester prodrug of the active moiety SPR719, Fobrepodacin circumvents the physicochemical limitations of its parent compound[3]. This technical guide provides an in-depth analysis of Fobrepodacin disodium’s chemical properties, its unique mechanism of action targeting bacterial DNA gyrase, and the validated experimental workflows required to evaluate its prodrug kinetics.
Physicochemical Properties & The Prodrug Rationale
Structural Optimization and Causality
The parent compound, SPR719, is a highly potent aminobenzimidazole[3]. However, its planar molecular topology results in high crystal lattice energy, leading to poor aqueous solubility and suboptimal oral bioavailability[4]. To overcome this biopharmaceutical bottleneck, researchers synthesized Fobrepodacin by converting the hydroxyl group of SPR719 into a phosphate ester[4].
This modification shifts the molecule into a more favorable Biopharmaceutics Classification System (BCS) space. Furthermore, specific structural elements were engineered into the scaffold: the introduction of a fluorine atom at position 6 significantly enhances antimycobacterial potency, while a 2-tetrahydrofuranyl fragment at position 7 prevents the formation of reactive, toxic metabolites from the urea moiety[4].
Chemical Stability Profile
While highly labile to enzymatic cleavage in vivo, Fobrepodacin disodium exhibits robust chemical stability under controlled laboratory conditions[3]. Because the disodium salt is hygroscopic, exposure to ambient moisture can initiate premature, spontaneous dephosphorylation. Therefore, stringent storage and handling protocols are required to maintain molecular integrity[2].
Table 1: Quantitative Physicochemical and Pharmacological Profile
-80°C for 6 months; -20°C for 1 month (Sealed, desiccated)[2]
Target Biology & Mechanism of Action (MoA)
Fobrepodacin operates via a mechanism fundamentally distinct from legacy antibiotics. Traditional fluoroquinolones (e.g., moxifloxacin) exert their bactericidal effect by targeting the GyrA subunit of DNA gyrase, stabilizing DNA cleavage complexes and causing lethal double-strand breaks[1]. Consequently, fluoroquinolone-resistant strains harboring gyrA mutations remain fully susceptible to Fobrepodacin[8].
Upon oral administration, Fobrepodacin is completely and rapidly hydrolyzed by alkaline phosphatase enzymes in the gut and liver to release SPR719[9]. SPR719 acts as a competitive inhibitor of the ATP-binding sites located on the GyrB subunit of DNA gyrase and the ParE subunit of topoisomerase IV[7]. By blocking ATP binding, SPR719 prevents the ATP hydrolysis required to drive the conformational changes necessary for negative DNA supercoiling and decatenation[3]. This halts DNA replication and transcription, ultimately triggering bacterial cell death[1].
Caption: Pathway of Fobrepodacin (SPR720) activation and its bactericidal mechanism of action.
Experimental Methodologies & Protocols
To accurately evaluate the kinetics of Fobrepodacin, researchers must distinguish between spontaneous chemical degradation and true enzymatic hydrolysis[9]. The following protocols are designed as self-validating systems to ensure data integrity.
Protocol 1: In Vitro Enzymatic Hydrolysis Assay (LC-MS/MS)
Causality Check: Fobrepodacin stock solutions must be prepared in slightly acidified DMSO (pH ~3). The acidic environment maintains the protonated state of the phosphate ester, preventing spontaneous nucleophilic attack and chemical hydrolysis prior to the start of the enzymatic assay[2].
Stock Preparation: Dissolve Fobrepodacin disodium in anhydrous DMSO (adjusted to pH 3 with 0.1 N HCl) to a concentration of 10 mM. Sonicate briefly to ensure complete dissolution[2].
Buffer Equilibration: Prepare Simulated Intestinal Fluid (SIF) or a standard Tris-HCl buffer (pH 7.4) supplemented with 5 mM MgCl₂ (a critical cofactor for alkaline phosphatase). Pre-warm to 37°C.
Self-Validating Controls: Divide the buffer into two streams:
Test System: Add recombinant human alkaline phosphatase (ALP).
No-Enzyme Control (NEC): Buffer only. Rationale: The NEC validates that any observed disappearance of SPR720 in the test system is strictly enzyme-mediated, proving the chemical stability of the prodrug in the assay medium.
Reaction Initiation: Spike Fobrepodacin stock into both systems to achieve a final concentration of 10 µM. Incubate at 37°C.
Quenching: At predetermined time points (e.g., 0, 5, 15, 30, 60 mins), extract 50 µL aliquots and immediately quench the reaction by adding 150 µL of ice-cold acetonitrile containing a structurally similar internal standard (IS).
Quantification: Centrifuge at 14,000 x g for 10 minutes to precipitate proteins. Analyze the supernatant via LC-MS/MS, monitoring the MRM transitions for both the disappearance of SPR720 and the stoichiometric appearance of SPR719.
Caption: Step-by-step in vitro workflow for evaluating the enzymatic hydrolysis of Fobrepodacin.
Protocol 2: Microbiological Efficacy Testing (MIC vs. In Vivo Models)
Causality Check: A common pitfall in prodrug development is testing the prodrug directly in standard in vitro microbiological assays (e.g., broth microdilution). Because standard Middlebrook 7H9 broth lacks the alkaline phosphatase required to liberate the active moiety, Fobrepodacin will artificially exhibit high Minimum Inhibitory Concentrations (MICs)[4].
In Vitro Assays: Always utilize the active parent compound, SPR719, to determine the true intrinsic MIC against M. avium complex or M. tuberculosis isolates.
In Vivo Assays: Utilize Fobrepodacin disodium via oral gavage (e.g., 10–100 mg/kg/day) in murine models of chronic tuberculosis to leverage its optimized oral bioavailability and gut-mediated conversion[2].
Fobrepodacin Disodium in Murine Models: A Comprehensive Guide to Pharmacokinetics and Pharmacodynamics
Executive Summary & Mechanistic Rationale The rising incidence of multidrug-resistant Mycobacterium tuberculosis (Mtb) and non-tuberculous mycobacteria (NTM) pulmonary diseases necessitates the development of novel thera...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary & Mechanistic Rationale
The rising incidence of multidrug-resistant Mycobacterium tuberculosis (Mtb) and non-tuberculous mycobacteria (NTM) pulmonary diseases necessitates the development of novel therapeutic agents with unique mechanisms of action. Fobrepodacin disodium (also known as SPR720 disodium or pVXc-486) represents a breakthrough in this domain[1].
As an orally active phosphate prodrug, Fobrepodacin disodium rapidly converts in vivo to its active moiety, SPR719 (formerly VXc-486)[1]. Unlike fluoroquinolones (e.g., moxifloxacin), which target the GyrA subunit of DNA gyrase, SPR719 acts as a potent, competitive inhibitor of the ATPase domains of DNA gyrase B (GyrB) and topoisomerase IV (ParE)[2]. This distinct mechanism effectively bypasses existing fluoroquinolone resistance pathways, making it a critical asset for treating refractory mycobacterial infections[2].
To successfully translate these properties into clinical viability, rigorous preclinical evaluation in murine models is required. This whitepaper details the pharmacokinetic (PK) and pharmacodynamic (PD) profiling of Fobrepodacin disodium, providing field-proven, self-validating methodologies for in vivo assessment.
Fig 1. Prodrug conversion and mechanism of action of Fobrepodacin targeting GyrB/ParE.
The fundamental causality behind the development of Fobrepodacin disodium lies in the physicochemical limitations of its active moiety. SPR719 exhibits potent in vitro activity but suffers from poor aqueous solubility, leading to sub-therapeutic oral bioavailability[3]. By synthesizing the phosphate ester prodrug (SPR720), solubility is drastically enhanced, allowing for effective oral administration[3].
Upon oral gavage in murine models, host alkaline phosphatases rapidly cleave the phosphate group, liberating SPR719 into the systemic circulation[1]. The primary PK/PD index correlated with microbial kill for SPR719 is the AUC₀-₂₄/MIC ratio [4].
Table 1: Pharmacokinetic Parameters of SPR720 in BALB/c Mice
Data reflects a single 100 mg/kg oral (PO) dose of SPR720 in uninfected BALB/c mice.
Parameter
Value
Clinical Relevance
Dose Administered
100 mg/kg (PO)
Correlates to a ~1000 mg human equivalent dose[5].
Active Moiety Measured
SPR719
Confirms rapid and complete in vivo prodrug conversion[2].
AUC₀-inf
72.5 µg·h/mL
Achieves the target AUC/MIC ratio required for bactericidal activity[5].
Tmax
~4.0 hours
Indicates sustained absorption and conversion kinetics[2].
Primary PK/PD Driver
AUC₀-₂₄/MIC
Dictates once-daily (q24h) or twice-daily dosing regimens[4].
To accurately assess the pharmacodynamics of Fobrepodacin, the choice of murine model must align with the specific pathogenesis of the target mycobacteria. Wild-type mice often clear NTM infections spontaneously; therefore, specialized immunocompromised or genetically susceptible strains are required to establish chronic, stable infections[6].
Protocol A: Chronic Mycobacterium avium complex (MAC) Model
Rationale: The C3HeB/FeJ mouse strain is utilized because, unlike standard BALB/c mice, it develops necrotic, hypoxic lung granulomas that closely mimic human MAC pulmonary disease pathology[5].
Inoculum Preparation: Cultivate MAC clinical isolate (e.g., ATCC 700898; SPR719 MIC = 2 mg/L) to mid-log phase[5].
Aerosol Infection (Day 0): Expose C3HeB/FeJ mice to an aerosolized MAC suspension calibrated to implant approximately
1×104
CFU per lung[5].
Incubation Phase (Days 1–27): Allow 28 days for the infection to progress to a chronic state with established granulomas[5]. Self-Validation Step: Euthanize a subset of untreated mice on Day 27 to establish the baseline baseline bacterial burden prior to dosing.
Dosing Phase (Days 28–60): Administer Fobrepodacin disodium (SPR720) via oral gavage at 10, 30, and 100 mg/kg/day (q24h)[5]. Include a vehicle control group and a positive control group (Clarithromycin at 250 mg/kg/day)[5].
Harvest & Enumeration (Day 61): Euthanize animals. Aseptically extract the lungs, spleen, and liver. Homogenize tissues in 4.5 mL of PBS, plate serial dilutions on Middlebrook 7H11 agar, and incubate for ~30 days to enumerate CFUs[5].
Protocol B: Chronic Mycobacterium abscessus (Mab) Model
Rationale: M. abscessus is rapidly cleared by immunocompetent mice. Severe Combined Immunodeficient (SCID) mice are strictly required to maintain a stable, chronic Mab infection suitable for 4-week efficacy testing[6].
Inoculum Preparation: Prepare M. abscessus strain 1513 (SPR719 MIC = 2 mg/L)[5].
Intravenous Infection (Day 0): Inject
1×106
CFU/mouse via the lateral tail vein[5]. Aerosol delivery is less effective for establishing systemic Mab in SCID mice.
Incubation Phase (Days 1–27): Wait 28 days to establish chronic tissue infection[5].
Dosing Phase (Days 28–60): Administer SPR720 monotherapy via oral gavage at 25, 50, and 100 mg/kg q24h[5].
Harvest & Enumeration (Day 61): Process lung, spleen, and liver tissues identically to Protocol A to determine log-kill efficacy[5].
Fig 2. Standardized 60-day chronic murine infection and dosing workflow for NTM efficacy evaluation.
In Vivo Pharmacodynamics: Efficacy Data Synthesis
The efficacy of Fobrepodacin disodium is highly dose-dependent, driven by the systemic exposure of SPR719. In both MAC and Mab chronic models, SPR720 demonstrates significant bactericidal activity, validating its potential as a cornerstone therapy for NTM pulmonary diseases[5]. Furthermore, in chronic M. tuberculosis models, SPR720 at 100 mg/kg administered twice daily achieved a robust 2.5-log CFU decrease, performing comparably to standard-of-care agents like moxifloxacin and isoniazid[7].
Table 2: Pharmacodynamic Efficacy (CFU Reductions) in Murine Models
Data represents reduction in bacterial burden compared to Day 27 untreated baseline controls.
The preclinical data generated from these murine models confirms that Fobrepodacin disodium successfully bridges the gap between in vitro potency and in vivo bioavailability. By achieving an AUC₀-inf of 72.5 µg·h/mL at 100 mg/kg in mice—mirroring the exposure seen in human Phase 1 trials at 1000 mg—these models provide a highly predictive framework for clinical dose selection[5].
SPR720 (Fobrepodacin) | Working Group for New TB Drugs
Source: newtbdrugs.org
URL:7
Activity of combinations of bactericidal and bacteriostatic compounds in Mycobacterium abscessus-infected mice: an overview - PMC
Source: nih.gov
URL:6
A Novel Inhibitor of Gyrase B Is a Potent Drug Candidate for Treatment of Tuberculosis and Nontuberculosis Mycobacterial Infections
Source: asm.org
URL:8
Efficacy of SPR720 in murine models of non-tuberculous mycobacterial pulmonary infection
Source: oup.com
URL:5
Advancement of GyrB Inhibitors for Treatment of Infections Caused by Mycobacterium tuberculosis and Non-tuberculous Mycobacteria
Source: acs.org
URL:3
Intrapulmonary pharmacokinetics of SPR719 following oral administration of SPR720 to healthy volunteers - PMC
Source: nih.gov
URL:2
Molecular structure and phosphate prodrug properties of Fobrepodacin disodium
An In-Depth Technical Guide to the Molecular Structure and Phosphate Prodrug Properties of Fobrepodacin Disodium This guide provides a comprehensive technical overview of Fobrepodacin disodium (formerly SPR720), an inves...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide to the Molecular Structure and Phosphate Prodrug Properties of Fobrepodacin Disodium
This guide provides a comprehensive technical overview of Fobrepodacin disodium (formerly SPR720), an investigational oral phosphate prodrug of the antibacterial agent SPR719. Designed for researchers, scientists, and drug development professionals, this document delves into the molecule's chemical and structural properties, its rationale as a prodrug, and the analytical methodologies pertinent to its characterization.
Introduction: The Clinical and Scientific Rationale for Fobrepodacin
Nontuberculous mycobacterial (NTM) pulmonary disease presents a significant and growing therapeutic challenge.[1] Current treatment regimens are often lengthy, poorly tolerated, and have suboptimal efficacy.[1] Fobrepodacin (SPR720) is being developed as an oral therapeutic for NTM infections.[2][3] It is the phosphate prodrug of SPR719, a potent inhibitor of the bacterial DNA gyrase B subunit (GyrB).[4][5][6] This mechanism is distinct from that of fluoroquinolones, which target the GyrA subunit.[7] The prodrug strategy is employed to enhance the aqueous solubility and oral bioavailability of the active moiety, SPR719.[8][9] Upon oral administration, Fobrepodacin disodium is designed to be rapidly converted to SPR719 by intestinal alkaline phosphatases.[10][11]
Molecular Structure and Physicochemical Properties
A thorough understanding of the molecular structure and physicochemical properties of both the prodrug and the active molecule is fundamental to its development.
Chemical Structure
Fobrepodacin disodium is the disodium salt of the phosphate ester of SPR719.[9][12] The phosphate group is attached to a tertiary alcohol on the active SPR719 molecule.[4]
The structural relationship between Fobrepodacin and SPR719 is depicted below:
Caption: Enzymatic conversion of Fobrepodacin to SPR719.
Physicochemical Properties
The addition of a phosphate group significantly alters the physicochemical properties of the parent molecule, SPR719.
Property
Fobrepodacin Disodium
SPR719 (Active Moiety)
Rationale for Prodrug Design
Aqueous Solubility
High (expected for a disodium phosphate salt)
Low
To enable oral formulation and improve dissolution in the gastrointestinal tract.
Lipophilicity (LogP)
Lower
Higher
The polar phosphate group decreases lipophilicity, while the more lipophilic active drug can better penetrate bacterial cells.
Chemical Stability
Generally stable in solid form and aqueous solution at neutral pH.[11]
Susceptible to degradation under certain conditions.
The prodrug form can protect the active moiety from degradation in the gastrointestinal tract before absorption.
pKa
Multiple pKa values associated with the phosphate group.
pKa values associated with the benzimidazole core.
The ionization state at physiological pH influences solubility and permeability.
Synthesis and Characterization
The synthesis of Fobrepodacin disodium involves the phosphorylation of the active moiety, SPR719, followed by deprotection and salt formation.
Representative Synthetic Pathway
While the specific, proprietary synthesis protocol for Fobrepodacin disodium is not publicly available, a general and plausible synthetic route for such a phosphate prodrug is outlined below. This should be considered a representative example for instructional purposes.
Caption: A representative synthetic workflow for Fobrepodacin disodium.
Causality in Synthesis: The choice of a phosphorylating agent and reaction conditions is critical to ensure selective phosphorylation of the target hydroxyl group without affecting other functional groups in the SPR719 molecule. The subsequent deprotection and salt formation steps are designed to yield a stable and highly water-soluble final product.
Analytical Characterization
A suite of analytical techniques is essential for the structural elucidation and quality control of Fobrepodacin disodium.
High-Performance Liquid Chromatography (HPLC): A validated reverse-phase HPLC method is crucial for determining the purity of Fobrepodacin disodium and for assaying its concentration in formulated products. A representative method would involve:
Column: C18 stationary phase.
Mobile Phase: A gradient of an aqueous buffer (e.g., phosphate buffer) and an organic solvent (e.g., acetonitrile or methanol).
Detection: UV spectrophotometry at a wavelength of maximum absorbance for the molecule's chromophore.
Validation Parameters: The method must be validated for specificity, linearity, accuracy, precision, and robustness according to ICH guidelines.[13][14][15][16]
Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H, 13C, and 31P NMR are used to confirm the chemical structure of Fobrepodacin disodium, including the position of the phosphate group and the overall integrity of the molecule.
Mass Spectrometry (MS): High-resolution mass spectrometry is employed to determine the accurate molecular weight and elemental composition, confirming the identity of the synthesized compound.
Prodrug Conversion and Mechanism of Action
The efficacy of Fobrepodacin disodium is contingent on its efficient conversion to the active SPR719 and the subsequent inhibition of the bacterial target.
In Vitro Enzymatic Conversion Assay
The conversion of Fobrepodacin disodium to SPR719 is primarily mediated by alkaline phosphatases.[4][17][18] An in vitro assay to characterize the kinetics of this conversion is a critical step in development.
Prepare a stock solution of Fobrepodacin disodium in an appropriate aqueous buffer (e.g., Tris-HCl, pH 7.4).
Prepare a solution of alkaline phosphatase (e.g., calf intestinal alkaline phosphatase) of known activity in the same buffer.
Initiate the reaction by adding the enzyme to the Fobrepodacin disodium solution at a controlled temperature (e.g., 37°C).
At various time points, quench the reaction (e.g., by adding a strong acid or a phosphatase inhibitor).
Analyze the samples by a validated HPLC method to quantify the concentrations of both Fobrepodacin disodium and the newly formed SPR719.
Determine kinetic parameters (e.g., Km and Vmax) by plotting the rate of SPR719 formation against the substrate (Fobrepodacin disodium) concentration and fitting the data to the Michaelis-Menten equation.[17]
Fobrepodacin Disodium (SPR720) Oral Gavage Protocol for Murine Tuberculosis and NTM Infection Models
Introduction & Mechanistic RationaleFobrepodacin disodium (SPR720) represents a novel class of aminobenzimidazole antimicrobials developed to address the growing global burden of multidrug-resistant Mycobacterium tubercu...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Mechanistic RationaleFobrepodacin disodium (SPR720) represents a novel class of aminobenzimidazole antimicrobials developed to address the growing global burden of multidrug-resistant Mycobacterium tuberculosis (Mtb) and non-tuberculous mycobacteria (NTM)[1]. As an orally bioavailable phosphate prodrug, it rapidly converts in vivo to its active moiety, SPR719.
Unlike fluoroquinolones that target the GyrA subunit,1[1]. Because this target is not exploited by current standard-of-care (SOC) antibiotics, SPR720 exhibits no cross-resistance with existing regimens, making it a critical candidate for next-generation efficacy studies.
Mechanism of action of Fobrepodacin (SPR720) converting to SPR719 to inhibit mycobacterial GyrB.
Experimental Design & Pharmacokinetics
Murine models (such as the chronic C3HeB/FeJ or BALB/c aerosol infection models) are critical for evaluating the sterilizing activity of novel anti-tubercular agents. Oral gavage is the preferred administration route as it precisely mimics clinical oral dosing, ensuring accurate pharmacokinetic (PK) profiling without the variability inherent to ad libitum drug-in-diet methods.
A 100 mg/kg dose of SPR720 administered via oral gavage in mice yields a 2, which closely mirrors the exposure achieved by a 1000 mg oral dose in healthy human volunteers[2]. Furthermore, Phase 1 clinical trials have shown that SPR720 is3[3].
Evaluates dose-dependent bactericidal efficacy and establishes the minimum effective dose.
Human Equivalent
100 mg/kg (Mouse) ≈ 1000 mg (Human)
Yields an AUC0–inf of ~72.5 µg·h/mL, validating the translational relevance of the murine model.
Administration Route
Oral Gavage (PO)
Ensures precise volumetric dosing and mimics clinical oral tablet pharmacokinetics.
Dosing Frequency
q24h (Once daily)
Aligns with the dose-independent half-life (t1/2 ~2.9–4.5 h) observed in PK studies.
Vehicle
Sterile PBS or Water
Fobrepodacin disodium is highly water-soluble; avoids complex lipid vehicles that alter GI absorption.
Treatment Duration
28 to 32 days
Provides sufficient time to observe multi-log reductions in chronic bacterial burdens.
Self-Validating Protocol Framework
To ensure the trustworthiness and scientific integrity of the in vivo data, this protocol incorporates a self-validating framework:
Baseline Validation (Day 28 Harvest) : A subset of untreated mice is sacrificed immediately prior to the first SPR720 dose. This confirms that the mycobacterial infection has successfully established a chronic, stable burden in the target organs.
Positive Control Arm : A cohort treated with a standard-of-care agent (e.g., Clarithromycin at 250 mg/kg/day) is run in parallel to validate the assay's sensitivity to antimicrobial intervention.
Vehicle Control Arm : Confirms that the dosing procedure and vehicle (PBS) do not independently alter disease progression.
In vivo experimental timeline for chronic murine mycobacterial infection and SPR720 dosing.
Detailed Step-by-Step Methodologies
Protocol A: Preparation of Fobrepodacin Disodium Formulation
Causality Focus: The disodium salt formulation ensures high aqueous solubility. Using a simple PBS vehicle avoids the variable gastrointestinal absorption kinetics associated with heavy lipid suspensions.
Calculation : Determine the required mass of Fobrepodacin disodium. Critical Step: Adjust the calculation for the disodium salt mass fraction to ensure the final dose accurately reflects the active prodrug base.
Dissolution : Dissolve the weighed powder in sterile Phosphate-Buffered Saline (PBS) to achieve the target concentration (e.g., 10 mg/mL for a 100 mg/kg dose in a 20g mouse receiving a 0.2 mL volume).
Sterilization & Storage : Filter the solution through a 0.22 µm PTFE syringe filter. To prevent hydrolytic degradation of the phosphate prodrug moiety, solutions must be prepared fresh daily prior to dosing.
Causality Focus: Aerosol infection mimics the natural physiological route of mycobacterial transmission, depositing bacilli directly into the alveolar spaces to initiate granuloma-like formations.
Preparation : Grow M. tuberculosis or NTM strains (e.g., M. avium ATCC 700898) to mid-log phase. Adjust the suspension to 1 × 10^8.5 CFU/mL.
Infection : Place C3HeB/FeJ or BALB/c mice into an aerosol exposure chamber. Nebulize the bacterial suspension to deposit approximately 10^2 to 10^3 CFU directly into the lungs.
Incubation : Allow 28 days for the infection to establish a chronic state. Sacrifice 3-6 untreated mice on Day 2 and Day 27 to verify bacterial multiplication and establish the baseline burden.
Protocol C: Oral Gavage Administration
Causality Focus: Gavage guarantees that each subject receives the exact calculated dose (mg/kg) directly into the stomach, which is critical for correlating PK parameters (like AUC and Cmax) with pharmacodynamic efficacy.
Restraint : Securely restrain the mouse by the scruff of the neck. This naturally aligns the esophagus and stomach in a straight line, preventing tracheal intubation.
Measurement : Measure a sterile, reusable 20-22G stainless steel gavage needle (with a ball tip) from the mouse's mouth to the xiphoid process to gauge insertion depth.
Administration : Gently insert the needle over the tongue and down the esophagus. Administer the SPR720 solution (Maximum volume: 10 mL/kg; typically 0.2 mL for a 20g mouse).
Monitoring : Withdraw the needle smoothly. Observe the animal for 5-10 minutes post-gavage for signs of aspiration or distress. Repeat q24h from Day 28 to Day 60.
Protocol D: Efficacy Readout (CFU Enumeration)
Causality Focus: Plating on Middlebrook 7H11 agar supplemented with OADC is required because the oleic acid and bovine serum albumin neutralize toxic lipids in the homogenized tissue, promoting optimal mycobacterial recovery.
Harvest : On Day 61, euthanize the mice via CO2 asphyxiation. Aseptically excise the lungs, spleen, and liver.
Homogenization : Place the organs in 4.5 mL of sterile PBS and homogenize thoroughly using a mechanical tissue disruptor.
Plating : Perform 10-fold serial dilutions of the homogenate in PBS. Plate 100 µL aliquots onto Middlebrook 7H11 agar plates.
Incubation : Incubate the plates at 37°C for 21-30 days. Note: Mycobacteria are notoriously slow-growing; premature enumeration can lead to false-negative efficacy data.
Analysis : Enumerate the colonies, calculate the log10 CFU/organ, and compare the SPR720-treated cohorts against the Day 61 untreated controls, 4[4].
References
[2] Cotroneo N, et al. Efficacy of SPR720 in murine models of non-tuberculous mycobacterial pulmonary infection. Source: nih.gov. URL: 2
[4] Cotroneo N, et al. In vitro activity and in vivo efficacy against non-tuberculous mycobacteria of SPR719, the active moiety of the novel oral benzimidazole prodrug SPR720. Source: biorxiv.org. URL: 4
[3] Talley AK, et al. First-in-Human Evaluation of the Safety, Tolerability, and Pharmacokinetics of SPR720, a Novel Oral Bacterial DNA Gyrase (GyrB) Inhibitor for Mycobacterial Infections. Source: asm.org. URL: 3
[5] Cotroneo N, et al. Efficacy of SPR720 in murine models of non-tuberculous mycobacterial pulmonary infection. Source: oup.com. URL: 5
[1] Cotroneo N, et al. In vitro activity and in vivo efficacy against non-tuberculous mycobacteria of SPR719, the active moiety of the novel oral benzimidazole prodrug SPR720. Source: biorxiv.org. URL:1
Author: BenchChem Technical Support Team. Date: April 2026
Introduction & Mechanistic Rationale
Non-tuberculous mycobacterial pulmonary disease (NTM-PD) is a severe, increasingly prevalent condition primarily driven by Mycobacterium avium complex (MAC) and Mycobacterium abscessus. Because these pathogens are intrinsically resistant to many standard antibiotics, there is a critical need for novel therapeutic agents. SPR720 disodium is a first-in-class, orally active aminobenzimidazole prodrug currently in clinical development for the treatment of NTM-PD[1].
The Prodrug Paradigm: Why We Test SPR719 In Vitro
A common and costly pitfall in assay design is attempting to test SPR720 disodium directly in broth microdilution assays. SPR720 is a phosphate ester prodrug explicitly designed for oral bioavailability. In vivo, it is rapidly cleaved by host alkaline phosphatases to release the active moiety, SPR719 [1].
Because standard in vitro broth cultures lack these host enzymes, the bacteria cannot efficiently cleave the prodrug. Testing SPR720 directly will yield artificially high MICs, leading to false-resistance interpretations. Therefore, all in vitro susceptibility testing must be performed using the active moiety, SPR719 [2],[3].
SPR719 exerts its bactericidal effect by binding to and inhibiting the ATPase subunit of DNA gyrase B (GyrB), directly halting DNA replication[1],[4]. Because this target is mechanistically distinct from the DNA gyrase A (GyrA) subunit targeted by fluoroquinolones, SPR719 retains potent activity against fluoroquinolone-resistant and macrolide-resistant NTM strains[3].
Figure 1: In vivo conversion of prodrug SPR720 to active SPR719 and its mechanism of action.
Quantitative Data Summary: SPR719 Activity Profile
Based on recent pharmacokinetic and in vitro surveillance studies, SPR719 demonstrates potent concentration-dependent activity against clinically relevant NTM species, including multi-drug resistant isolates[1],[2],[3].
Organism
Species Type
No. of Isolates Tested
MIC Range (µg/mL)
MIC50 (µg/mL)
MIC90 (µg/mL)
Mycobacterium avium complex (MAC)
Slowly Growing (SGM)
105
0.002 – 4
1
2
Mycobacterium abscessus
Rapidly Growing (RGM)
53
0.12 – 8
2
4
Mycobacterium kansasii
Slowly Growing (SGM)
8
0.002 – 0.03
0.015
0.03
Materials and Reagents
Antimicrobial Agent: SPR719 standard powder (known potency/purity).
This protocol is adapted from the Clinical and Laboratory Standards Institute (CLSI) M24 guidelines for the susceptibility testing of mycobacteria[5],[6].
Figure 2: Step-by-step CLSI M24 broth microdilution workflow for SPR719 MIC testing.
Step 1: Preparation of SPR719 Stock Solution
Action: Dissolve SPR719 powder in 100% DMSO to create a 10 mg/mL primary stock solution.
Causality (The "Why"): SPR719 is highly hydrophobic. Attempting to use water or standard aqueous buffers for the primary stock will cause immediate precipitation, leading to inaccurate dosing. DMSO ensures complete solvation. Crucial: The final concentration of DMSO in the assay wells must not exceed 1% (v/v) to prevent solvent-induced toxicity to the mycobacteria.
Step 2: Media Preparation and Plate Setup
Action:
For Rapidly Growing Mycobacteria (RGM, e.g., M. abscessus): Use unsupplemented CAMHB[3].
For Slowly Growing Mycobacteria (SGM, e.g., MAC): Supplement CAMHB with 5% (v/v) OADC[3].
Prepare a 2-fold serial dilution of SPR719 in the appropriate media across the 96-well plate. The recommended testing range is 0.015 µg/mL to 32 µg/mL[2].
Causality (The "Why"): SGM are highly fastidious and require the oleic acid and albumin provided by OADC for optimal growth. Conversely, adding OADC to RGM cultures is contraindicated; it can lead to bacterial overgrowth and potential binding of the drug to albumin, which artificially elevates the MIC and masks the true potency of the compound.
Step 3: Inoculum Preparation
Action: Harvest colonies from a 7H11 agar plate (3-5 days old for RGM; 7-14 days old for SGM). Transfer to a tube containing 3 mL of CAMHB and 5-10 sterile glass beads. Vortex vigorously for 1-2 minutes. Let the larger clumps settle for 15 minutes. Transfer the supernatant and adjust the turbidity to a 0.5 McFarland standard using a nephelometer. Dilute this suspension to achieve a final well concentration of
5×104
to
5×105
CFU/mL.
Causality (The "Why"): Mycobacteria possess lipid-rich, hydrophobic cell walls packed with mycolic acids, causing severe clumping. Vortexing with glass beads is a mechanical necessity to create a homogenous single-cell suspension. Failure to break up these clumps results in a massive underestimation of the true bacterial load, leading to falsely susceptible MIC readings.
Step 4: Plate Inoculation and Incubation
Action: Inoculate 50 µL of the standardized bacterial suspension into each well containing 50 µL of the drug dilution. Seal the plates with a gas-permeable membrane.
Incubate RGM (M. abscessus) at 30°C for 3-5 days.
Incubate SGM (MAC) at 37°C for 7-14 days.
Causality (The "Why"): Mycobacteria are strict aerobes. Sealing plates with standard adhesive tape induces a hypoxic environment, artificially stunting bacterial growth and invalidating the assay. Gas-permeable seals are mandatory to prevent evaporation over the long incubation periods while allowing essential gas exchange.
Step 5: Self-Validating Quality Control (QC)
Action: A robust protocol must be a self-validating system. Every assay plate must include:
Growth Control Well: Broth + Inoculum (No drug). Validates organism viability.
Sterility Control Well: Broth only. Rules out media contamination.
Reference Strain: Test Staphylococcus aureus ATCC 29213 alongside the NTM isolates.
Causality (The "Why"): If the reference strain's MIC falls outside the established acceptable range, the entire batch must be discarded. This internal control is the only way to definitively prove that the SPR719 stock has not degraded and that the media batch is performing correctly.
Step 6: MIC Determination
Action: The MIC is defined as the lowest concentration of SPR719 that completely inhibits visible growth. For objective interpretation, add 10 µL of Alamar Blue (resazurin) to each well 24-48 hours before the end of the incubation period. A color change from blue (oxidized) to pink (reduced) indicates bacterial viability. The MIC is the lowest drug concentration that remains blue.
Causality (The "Why"): Visualizing pellet formation in U-bottom plates can be highly subjective due to the slow, variable growth rate of NTM. Alamar Blue provides an objective, metabolic-based colorimetric readout, significantly increasing inter-operator reliability and data integrity[7].
References
Title: Intrapulmonary pharmacokinetics of SPR719 following oral administration of SPR720 to healthy volunteers
Source: Antimicrobial Agents and Chemotherapy (ASM Journals)
URL: [Link]
Title: The Benzimidazole SPR719 Shows Promising Concentration-Dependent Activity and Synergy against Nontuberculous Mycobacteria
Source: Antimicrobial Agents and Chemotherapy (PMC / NIH)
URL: [Link]
Title: Efficacy of SPR720 in murine models of non-tuberculous mycobacterial pulmonary infection
Source: Journal of Antimicrobial Chemotherapy (Oxford Academic / NIH)
URL: [Link]
Title: CLSI M24: Susceptibility Testing of Mycobacteria, Nocardia spp., and Other Aerobic Actinomycetes
Source: Clinical and Laboratory Standards Institute (CLSI)
URL: [Link]
Investigating Fobrepodacin (SPR720) in Non-Tuberculous Mycobacteria (NTM) Research
An Application Note for Researchers, Scientists, and Drug Development Professionals Abstract Non-tuberculous mycobacteria (NTM) infections are a growing global health concern, characterized by intrinsic drug resistance a...
Author: BenchChem Technical Support Team. Date: April 2026
An Application Note for Researchers, Scientists, and Drug Development Professionals
Abstract
Non-tuberculous mycobacteria (NTM) infections are a growing global health concern, characterized by intrinsic drug resistance and the need for prolonged, often poorly tolerated multi-drug regimens.[1] The drug development pipeline for NTM remains sparse, necessitating robust research into novel therapeutic agents and mechanisms.[2] Fobrepodacin (SPR720), an orally bioavailable prodrug of the DNA gyrase B (GyrB) inhibitor SPR719, represents a novel class of antimycobacterial agents.[3][4] Despite its clinical development for NTM pulmonary disease being discontinued, Fobrepodacin remains an invaluable and highly relevant tool for NTM research.[5][6] This guide provides a comprehensive overview and detailed protocols for utilizing Fobrepodacin to explore GyrB inhibition, evaluate antimicrobial efficacy, and investigate resistance mechanisms in clinically significant NTM species such as Mycobacterium avium complex (MAC) and Mycobacterium abscessus.
Introduction: The Unmet Need in NTM and the Role of Fobrepodacin
The incidence of pulmonary disease caused by NTM is increasing worldwide.[7] Unlike tuberculosis, NTM infections are often caused by environmental organisms and present significant treatment challenges. Standard regimens can last for over a year, involve multiple antibiotics with significant side effects, and yield suboptimal cure rates, especially for notoriously drug-resistant species like M. abscessus.[2][7]
This landscape creates an urgent need for new chemical entities with novel mechanisms of action. Fobrepodacin was developed to meet this need. Its active moiety, SPR719, targets the ATPase activity of DNA gyrase subunit B (GyrB), an essential enzyme for bacterial DNA replication.[2][3] This mechanism is distinct from fluoroquinolones, which target the GyrA subunit, suggesting a low potential for cross-resistance.[3]
While Fobrepodacin did not meet its primary endpoint in a Phase 2a clinical trial, the preclinical data highlighting its potent in vitro and in vivo activity make it an excellent reference compound for NTM drug discovery.[5][7] Researchers can leverage Fobrepodacin to validate GyrB as a therapeutic target, screen for new GyrB inhibitors, and study the complex interplay between drug exposure, bacterial killing, and the emergence of resistance in NTM.
Mechanism of Action: Targeting DNA Gyrase B
DNA gyrase is a type II topoisomerase essential for managing DNA topology during replication, transcription, and repair. It introduces negative supercoils into DNA, a process that requires energy from ATP hydrolysis. The enzyme is a tetramer composed of two GyrA and two GyrB subunits. Fobrepodacin's active form, SPR719, specifically binds to the ATP-binding site on the GyrB subunit, preventing the enzyme from utilizing ATP and thereby inhibiting its function. This leads to a halt in DNA replication and, ultimately, bacterial cell death.
Figure 1. Simplified workflow of Fobrepodacin (SPR719) inhibiting the DNA Gyrase B ATP-binding site.
Core In Vitro Evaluation Protocols
The following protocols provide a framework for the fundamental characterization of Fobrepodacin's activity against NTM isolates. Adherence to established standards, such as those from the Clinical and Laboratory Standards Institute (CLSI), is critical for reproducibility.[8][9]
Rationale: The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism. It is the foundational metric for assessing potency. The broth microdilution method is the CLSI-recommended gold standard for NTM susceptibility testing.[8][9]
Figure 3. Key steps in evaluating the intracellular activity of Fobrepodacin.
Step-by-Step Methodology:
Cell Culture:
Culture a suitable macrophage cell line (e.g., human THP-1 monocytes differentiated into macrophages with PMA) in a 24-well tissue culture plate.
Infection:
Prepare a single-cell suspension of the NTM isolate. Opsonize the bacteria by incubating them in 50% human serum for 30 minutes.
Infect the macrophage monolayer at a Multiplicity of Infection (MOI) of 10:1 (bacteria to macrophages).
Allow phagocytosis to occur for 2-4 hours.
Drug Treatment:
Wash the cells thoroughly with warm PBS to remove extracellular bacteria. Some protocols include a short incubation with a low concentration of amikacin to kill any remaining extracellular organisms.
Add fresh culture medium containing Fobrepodacin at various concentrations (e.g., 1x, 4x, 10x the MIC). Include a no-drug control. This is Time 0.
CFU Enumeration:
At designated time points (e.g., 0, 24, 48, 72 hours), wash the wells with PBS.
Lyse the macrophages using a gentle lysis buffer (e.g., 0.1% Triton X-100 in sterile water).
Perform serial dilutions of the lysate and plate on solid agar to enumerate the intracellular CFU.
Data Analysis:
Plot the log₁₀ CFU/mL versus time for each drug concentration. A reduction in CFU compared to the initial time point indicates intracellular bactericidal activity.
Conclusion and Future Directions
Fobrepodacin (SPR720) is a potent inhibitor of mycobacterial DNA gyrase B with demonstrated activity against a range of clinically important NTM species. [7]While its journey as a clinical therapeutic has been halted, its value as a chemical probe for research and development is immense. The protocols outlined in this guide provide a robust framework for researchers to:
Establish baseline potency (MIC) against clinical NTM isolates.
Evaluate its potential role in combination therapies (synergy testing).
Assess its efficacy in more biologically relevant models (macrophage infection).
By using Fobrepodacin as a reference compound, scientists can validate GyrB as a target, screen for novel inhibitors, and deepen our understanding of the physiology and drug susceptibility of these challenging pathogens. Such foundational research is essential to populate the drug development pipeline and ultimately improve outcomes for patients suffering from NTM disease.
[1][6]
References
Current Advances in Developing New Antimicrobial Agents Against Non-Tuberculous Mycobacterium - PMC. (2025, November 21).
Preclinical Models of Nontuberculous Mycobacteria Infection for Early Drug Discovery and Vaccine Research - PMC.
Antimicrobial Susceptibility Testing, Drug Resistance Mechanisms, and Therapy of Infections with Nontuberculous Mycobacteria - PMC.
A Novel Inhibitor against the Biofilms of Non-Tuberculous Mycobacteria - PubMed. (2023, December 31).
Antimycobacterial Susceptibility Testing of Nontuberculous Mycobacteria - ASM Journals. (2019, September 24). American Society for Microbiology.
SPR720 (Fobrepodacin) | Working Group for New TB Drugs. (2019, February 26). Working Group for New TB Drugs.
Therapeutic developments for tuberculosis and nontuberculous mycobacterial lung disease.
An Official ATS/IDSA Statement: Diagnosis, Treatment, and Prevention of Nontuberculous Mycobacterial Diseases | American Journal of Respiratory and Critical Care Medicine.
Fobrepodacin - Drug Targets, Indications, Patents - Patsnap Synapse. (2026, February 26).
Fobrepodacin | MedPath.
Beyond antibiotics: recent developments in the diagnosis and management of nontuberculous mycobacterial infection - ERS Publications. (2022, July 10).
Current Advances in Developing New Antimicrobial Agents Against Non-Tuberculous Mycobacterium - King's College London. (2025, December 15). King's College London.
Nontuberculous mycobacterial pulmonary disease and the potential role of SPR720. (2023, July 15). Taylor & Francis Online.
FDA Grants QIDP Designation to SPR720 for NTM Infections | Contagion Live. (2026, March 23). Contagion Live.
Spero Therapeutics Announces First Patient Dosed with SPR720 in Phase 2a Clinical Trial in Patients with Nontuberculous Mycobacterial Pulmonary Disease - BioSpace. (2020, December 10). BioSpace.
In vitro susceptibility patterns for slowly growing non-tuberculous mycobacteria in the USA from 2018 to 2022 | Journal of Antimicrobial Chemotherapy | Oxford Academic. (2023, October 21). Oxford Academic.
Intrapulmonary pharmacokinetics of SPR719 following oral administration of SPR720 to healthy volunteers - PMC. (2024, October 1).
Evaluating Fobrepodacin disodium cell permeability in macrophage models
Abstract Fobrepodacin disodium (SPR720) is the orally bioavailable prodrug of SPR719, a novel bacterial DNA gyrase B (GyrB) inhibitor being developed for infections caused by non-tuberculous mycobacteria (NTM) and Mycoba...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract
Fobrepodacin disodium (SPR720) is the orally bioavailable prodrug of SPR719, a novel bacterial DNA gyrase B (GyrB) inhibitor being developed for infections caused by non-tuberculous mycobacteria (NTM) and Mycobacterium tuberculosis (Mtb).[1][2] A critical determinant of efficacy for drugs targeting intracellular pathogens is their ability to penetrate host cells, such as macrophages, which serve as a primary reservoir for mycobacteria.[3] This document provides a comprehensive guide for researchers, scientists, and drug development professionals to evaluate the cell permeability and intracellular accumulation of Fobrepodacin disodium in relevant macrophage models. It outlines the scientific rationale behind model selection and assay design, provides detailed, self-validating protocols for quantitative analysis, and offers insights into data interpretation.
Introduction: The Macrophage Barrier in Mycobacterial Infections
Macrophages are central to the host's immune response to mycobacterial infections, yet they are also exploited by the pathogen as a replicative niche. For an antimicrobial agent like Fobrepodacin to be effective, its active form (SPR719) must cross the macrophage plasma membrane and potentially the phagosomal membrane to reach the bacteria residing within.[3] Therefore, understanding the compound's permeability characteristics is paramount for predicting its therapeutic potential.
Drug entry into a macrophage is not a single process but a combination of potential mechanisms:
Passive Transcellular Diffusion: Direct movement across the lipid bilayer, governed by the compound's physicochemical properties.
Carrier-Mediated Transport: Active uptake or efflux facilitated by membrane transporter proteins (e.g., Solute Carrier (SLC) or ATP-Binding Cassette (ABC) transporters).[4][5]
Endocytic Pathways: Processes like phagocytosis and pinocytosis, where the compound is internalized within vesicles.[6][7]
This guide presents a dual-assay strategy to deconstruct these mechanisms: a cell-free Parallel Artificial Membrane Permeability Assay (PAMPA) to isolate passive diffusion and a cell-based intracellular accumulation study using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to measure the net result of all transport processes in live macrophages.
Strategic Selection of a Macrophage Model
The choice of macrophage model is a critical experimental decision, balancing physiological relevance with practicality. The two most common and well-characterized models are the murine RAW 264.7 cell line and the human THP-1 cell line.[8][9][10]
Human-centric studies, validation of findings from murine models.
For the purpose of these protocols, we will provide methodologies applicable to both models, with specific notes on the PMA-induced differentiation required for THP-1 cells.
Conceptual Workflow: A Multi-Assay Approach to Permeability
To build a complete picture of how Fobrepodacin enters macrophages, we will assess permeability from two distinct angles. The PAMPA model provides a baseline for passive, transcellular permeation, while the live-cell assay quantifies the total intracellular drug accumulation, which includes passive diffusion plus any active transport or endocytic uptake.[14][15][16] Comparing the results allows for a more nuanced interpretation of the dominant transport mechanism(s).
Caption: Fobrepodacin entry pathways into a macrophage.
Protocol 1: Intracellular Fobrepodacin Accumulation via LC-MS/MS
This protocol quantifies the concentration of Fobrepodacin (or its active metabolite SPR719) within macrophage lysates after a defined incubation period. LC-MS/MS provides the necessary sensitivity and specificity for accurate quantification.[17][18][19]
Materials and Reagents
Macrophage Model: RAW 264.7 (ATCC® TIB-71™) or THP-1 (ATCC® TIB-202™) cells.
Culture Media: DMEM (for RAW 264.7) or RPMI-1640 (for THP-1), supplemented with 10% FBS and 1% Penicillin-Streptomycin.
Phorbol-12-myristate-13-acetate (PMA) for THP-1 differentiation.
Fobrepodacin disodium and analytical standard for SPR719.
Phosphate-Buffered Saline (PBS), ice-cold.
Cell Lysis Buffer (e.g., RIPA buffer).
BCA Protein Assay Kit.
LC-MS grade water, acetonitrile, and formic acid.
Internal Standard (IS) for LC-MS/MS (e.g., a stable isotope-labeled analog).
Experimental Workflow
Caption: Workflow for intracellular drug accumulation assay.
Step-by-Step Methodology
Part A: Cell Culture and Seeding
Culture cells according to standard protocols. For RAW 264.7, passage cells by scraping when they reach 80-90% confluency.[11][20] For THP-1, subculture to maintain a density between 2x10^5 and 8x10^5 viable cells/mL.
Seed cells into 6-well plates at a density that will result in ~80-90% confluency on the day of the experiment (e.g., 3x10^5 cells/well for RAW 264.7).
For THP-1 cells only: After seeding, add PMA to the culture medium to a final concentration of 50-100 ng/mL. Incubate for 48-72 hours to allow differentiation into adherent, macrophage-like cells.[13] Confirm differentiation morphologically (adherence, flattened shape).
Part B: Drug Treatment and Harvesting
Prepare a stock solution of Fobrepodacin disodium in an appropriate solvent (e.g., water or DMSO). Prepare serial dilutions in complete culture medium to achieve the desired final concentrations.
Aspirate the old medium from the wells and replace it with the Fobrepodacin-containing medium. Include a vehicle-only control.
Incubate for the desired time points (e.g., 1, 4, and 24 hours) at 37°C, 5% CO2.
To harvest, place the plate on ice. Aspirate the drug-containing medium completely.
Crucial Step: Wash the cell monolayer three times with 2 mL of ice-cold PBS per well. Aspirate completely after each wash to remove all extracellular drug residues.
Add 200-300 µL of cell lysis buffer to each well. Incubate on ice for 15 minutes.
Scrape the cells and collect the lysate into a pre-chilled microcentrifuge tube.
Part C: Sample Processing and Analysis
Take a 20 µL aliquot of the lysate for protein quantification using a BCA assay. This is essential for normalization.
To the remaining lysate, add 3 volumes of ice-cold acetonitrile containing the internal standard. Vortex vigorously for 1 minute to precipitate proteins.
Centrifuge at >12,000 x g for 10 minutes at 4°C.
Carefully transfer the supernatant to a new tube or a 96-well plate for analysis.
Analyze the samples using a validated LC-MS/MS method optimized for the detection of Fobrepodacin/SPR719 and the internal standard.[4]
Create a standard curve by spiking known concentrations of the analyte into lysate from untreated cells that has been processed in the same manner.
Data Calculation and Interpretation
Protein Concentration: Determine the protein concentration (mg/mL) for each sample from the BCA assay.
Drug Concentration: Quantify the drug concentration (e.g., in ng/mL) in the supernatant from the LC-MS/MS data using the standard curve.
The PAMPA model assesses a compound's ability to passively diffuse from a donor compartment, through a lipid-infused artificial membrane, into an acceptor compartment.[14][21] This assay intentionally excludes active transport and paracellular pathways, providing a pure measure of passive permeability.[21]
Materials and Reagents
PAMPA plate system (e.g., 96-well filter plates and matching acceptor plates).
Phospholipid solution (e.g., 2% lecithin in dodecane).[21]
Phosphate-Buffered Saline (PBS), pH 7.4.
Fobrepodacin disodium.
High and low permeability control compounds (e.g., propranolol and atenolol).
Lucifer yellow for membrane integrity testing.[14]
LC-MS/MS for quantification.
Step-by-Step Methodology
Carefully coat the filter of each well in the donor plate with ~5 µL of the phospholipid solution.
Add 150-200 µL of PBS (pH 7.4) to each well of the acceptor plate.
Prepare the test compounds (Fobrepodacin, controls) in PBS at a known concentration (e.g., 100 µM). Add 150-200 µL of this solution to the donor plate wells.
Carefully place the donor plate onto the acceptor plate, ensuring the filter bottoms are immersed in the acceptor fluid.
Incubate the plate sandwich at room temperature for 4-16 hours, protected from light.[22]
After incubation, carefully separate the plates.
Take samples from both the donor and acceptor wells for LC-MS/MS analysis to determine the final concentrations.
Measure the fluorescence of Lucifer yellow in the acceptor plate to confirm membrane integrity was maintained during the assay.
Data Calculation
The effective permeability coefficient (Pe) is calculated using the following equation:
Pe (cm/s) = - [ VD * VA / ((VD + VA) * Area * Time) ] * ln(1 - [Drug]A / [Drug]Equilibrium)
Where VD and VA are the volumes of the donor and acceptor wells, Area is the filter area, and Time is the incubation time.
Integrated Data Analysis
By combining results from both assays, a clearer mechanistic hypothesis can be formed.
Scenario
PAMPA Result
Intracellular Accumulation
Likely Mechanism
1
Low Pe
High (Cell/Medium Ratio > 1)
Active Uptake: The compound does not passively diffuse well but is actively transported into the cell.
2
High Pe
Low (Cell/Medium Ratio < 1)
Active Efflux: The compound can passively enter but is actively pumped out by efflux transporters.
3
High Pe
High (Cell/Medium Ratio ≈ 1)
Passive Diffusion: The compound readily enters the cell via passive means, and accumulation reflects this.
4
Low Pe
Low (Cell/Medium Ratio < 1)
Poor Permeability: The compound is a poor substrate for both passive diffusion and active uptake.
This table is a simplified guide; multiple processes can occur simultaneously. The comparison between PAMPA and cell-based permeability can be a useful indicator of transport mechanisms.[15][16]
Masimirembwa, C. M., et al. (2008). Parallel artificial membrane permeability assay (PAMPA) combined with a 10-day multiscreen Caco-2 cell culture as a tool for assessing new drug candidates. PubMed. Available from: [Link]
Technology Networks. PAMPA Permeability Assay. Technology Networks. Available from: [Link]
Versees, W., et al. (2020). Real-Time Parallel Artificial Membrane Permeability Assay Based on Supramolecular Fluorescent Artificial Receptors. Frontiers in Chemistry. Available from: [Link]
ResearchGate. Methods to measure the intracellular concentration of unlabeled compounds within cultured cells using liquid chromatography/tandem mass spectrometry. ResearchGate. Available from: [Link]
IMR Press. (2008). Parallel artificial membrane permeability assay (PAMPA) combined with a 10-day multiscreen Caco-2 cell culture as a tool. IMR Press. Available from: [Link]
GARDP Revive. Intracellular concentration assays. GARDP Revive. Available from: [Link]
ACS Publications. (2017). Intracellular Drug Uptake—A Comparison of Single Cell Measurements Using ToF-SIMS Imaging and Quantification from Cell Populations with LC/MS/MS. Analytical Chemistry. Available from: [Link]
Frontiers. (2022). Development and validation of a sensitive LC-MS/MS method for determination of intracellular concentration of fluconazole in Candida albicans. Frontiers in Pharmacology. Available from: [Link]
MDPI. (2023). Validation of an LC-MS/MS Method for the Simultaneous Intracellular Quantification of the CDK4/6 Inhibitor Abemaciclib and the EZH2 Inhibitors GSK126 and Tazemetostat. Pharmaceuticals. Available from: [Link]
Creative Biolabs. Phagocytosis Capacity Analysis Service by FITC-Dextran Uptake Assay. Creative Biolabs. Available from: [Link]
Biomedical Research and Therapy. (2021). Cellular and Immunological Response of THP-1 Cells in Response to Lipopolysaccharides and Lipoteichoic Acid Exposure. Biomedical Research and Therapy. Available from: [Link]
ResearchGate. Comparison of fluorescence-based methods to determine nanoparticle uptake by phagocytes and non-phagocytic cells in vitro. ResearchGate. Available from: [Link]
National Institutes of Health. (2016). Trapped! A Critical Evaluation of Methods for Measuring Total Cellular Uptake versus Cytosolic Localization. PMC. Available from: [Link]
PubMed. (1988). Cellular models for the detection and evaluation of drugs that modulate human phagocyte activity. PubMed. Available from: [Link]
National Institutes of Health. (2015). Measuring the phagocytic activity of cells. PubMed. Available from: [Link]
National Institutes of Health. (2017). A Macrophage Infection Model to Predict Drug Efficacy Against Mycobacterium Tuberculosis. PMC. Available from: [Link]
National Institutes of Health. (2020). Macrophage-mediated vascular permeability via VLA4/VCAM1 pathway dictates ascites development in ovarian cancer. PMC. Available from: [Link]
LIPID MAPS. (2004). LIPID MAPS THAWING AND PASSAGE PROCEDURE FOR RAW 264.7. LIPID MAPS. Available from: [Link]
National Institutes of Health. (2016). Characterization and Inflammatory Response of Perivascular-Resident Macrophage-Like Melanocytes in the Vestibular System. PMC. Available from: [Link]
ResearchGate. Quantitative analysis of in situ small molecule permeability. ResearchGate. Available from: [Link]
Nanopartikel.info. MTS assay in THP-1 cells. Nanopartikel.info. Available from: [Link]
Creative Bioarray. Comparison of MDCK-MDR1 and Caco-2 Cell-Based Permeability Assays. Creative Bioarray. Available from: [Link]
ResearchGate. Can anyone help with a migration assay with THP-1 cells?. ResearchGate. Available from: [Link]
Working Group for New TB Drugs. SPR720 (Fobrepodacin). Working Group for New TB Drugs. Available from: [Link]
National Institutes of Health. (2000). Mycobacterial infection of macrophages results in membrane-permeable phagosomes. PMC. Available from: [Link]
National Institutes of Health. (2018). Evaluation of phenotypic and functional stability of RAW 264.7 cell line through serial passages. PMC. Available from: [Link]
AHA/ASA Journals. (2016). Perivascular Macrophages Limit Permeability. Arteriosclerosis, Thrombosis, and Vascular Biology. Available from: [Link]
Elabscience. RAW 264.7 Cell Line. Elabscience. Available from: [Link]
Diva-Portal.org. Automated Permeability Assays for Caco-2 and MDCK Cells. Diva-Portal.org. Available from: [Link]
protocols.io. (2024). Cell culture of RAW264.7 cells. protocols.io. Available from: [Link]
National Institutes of Health. (2020). Identification of chemical features that influence mycomembrane permeation and antitubercular activity. PMC. Available from: [Link]
Patsnap Synapse. Fobrepodacin - Drug Targets, Indications, Patents. Patsnap Synapse. Available from: [Link]
Frontiers. (2023). Intestinal mucosal barrier injury: insights from interdisciplinary perspectives and therapeutic approaches. Frontiers in Immunology. Available from: [Link]
National Institutes of Health. (2021). Drug permeation and metabolism in Mycobacterium tuberculosis: prioritising local exposure as essential criterion in new TB drug development. PMC. Available from: [Link]
Frontiers. (2020). Mycobacterium tuberculosis Cells Surviving in the Continued Presence of Bactericidal Concentrations of Rifampicin in vitro Develop Negatively Charged Thickened Capsular Outer Layer That Restricts Permeability to the Antibiotic. Frontiers in Microbiology. Available from: [Link]
Preventing degradation of Fobrepodacin disodium stock solutions during storage
An In-depth Guide to Preventing Degradation During Storage Welcome to the technical support center for Fobrepodacin disodium. This guide is designed for researchers, scientists, and drug development professionals who wor...
Author: BenchChem Technical Support Team. Date: April 2026
An In-depth Guide to Preventing Degradation During Storage
Welcome to the technical support center for Fobrepodacin disodium. This guide is designed for researchers, scientists, and drug development professionals who work with Fobrepodacin disodium and want to ensure the stability and integrity of their stock solutions. As a novel antibacterial agent, understanding the nuances of its handling is critical for reproducible and reliable experimental outcomes.
This document provides a comprehensive overview of the factors that can lead to the degradation of Fobrepodacin disodium stock solutions and offers practical, field-tested advice on how to mitigate these risks. We will delve into the "why" behind each recommendation, grounding our protocols in established principles of chemical stability.
Troubleshooting Guide: Common Issues with Fobrepodacin Disodium Stock Solutions
This section addresses specific problems that you might encounter during the preparation and storage of Fobrepodacin disodium stock solutions.
1. My Fobrepodacin disodium stock solution appears cloudy or has visible precipitates after thawing. What should I do?
Immediate Action: Do not use the stock solution. The presence of precipitates indicates that the compound is no longer fully dissolved, which will lead to inaccurate dosing in your experiments.
Probable Cause: This is often due to the solution exceeding its solubility limit at a lower temperature or undergoing freeze-thaw cycles that promote precipitation. Fobrepodacin disodium has limited solubility in some common solvents, and this can be exacerbated at colder temperatures.
Troubleshooting Steps:
Gentle Warming: Gently warm the solution to 37°C in a water bath for a short period (5-10 minutes). Swirl the vial gently to see if the precipitate redissolves. Do not use high heat, as this can accelerate degradation.
Solvent Check: Verify that you have used the correct solvent and that the concentration of your stock solution does not exceed the recommended solubility limits. For in vitro use, DMSO is a common solvent, but it's crucial to be aware of its hygroscopic nature, which can impact solubility.[1]
pH Adjustment: For certain applications, adjusting the pH may be necessary to achieve complete dissolution. For instance, with DMSO, adjusting the pH to 3 with HCl can aid solubility.[1] However, be aware that altering the pH can also impact the stability of the compound.
Fresh Preparation: If the precipitate does not redissolve with gentle warming, it is best to discard the solution and prepare a fresh stock.
2. I've noticed a change in the color of my Fobrepodacin disodium stock solution over time. Is it still usable?
Immediate Action: A color change is a visual indicator of potential chemical degradation. It is strongly advised not to use a stock solution that has changed color.
Probable Cause: Color changes can result from oxidation or other degradation pathways. Fobrepodacin disodium contains phenolic moieties which can be susceptible to oxidation.[2][3] This process can be accelerated by exposure to light, oxygen, and certain contaminants.[4]
Preventative Measures:
Light Protection: Always store Fobrepodacin disodium solutions in amber vials or wrap clear vials in aluminum foil to protect them from light.[5] Photodegradation is a common issue for many pharmaceutical compounds.[4]
Inert Gas: When preparing stock solutions, consider purging the headspace of the vial with an inert gas like argon or nitrogen before sealing. This displaces oxygen and minimizes the risk of oxidation.[4]
Solvent Purity: Use high-purity, anhydrous solvents. Peroxides, which can be present in older or improperly stored solvents, can initiate oxidation reactions.[6]
3. My experimental results are inconsistent, and I suspect my Fobrepodacin disodium stock solution has lost potency. How can I confirm this and prevent it in the future?
Probable Cause: Loss of potency is a clear sign of chemical degradation. The most likely culprits are hydrolysis and oxidation, which are influenced by temperature, pH, and the presence of water.[7][4] As a phosphate prodrug, the phosphate ester group in Fobrepodacin disodium could be susceptible to hydrolysis.[8][9][10][11][12]
Verification (Advanced): The most accurate way to confirm a loss of potency is through analytical methods such as High-Performance Liquid Chromatography (HPLC). A stability-indicating HPLC method can separate the intact drug from its degradation products and provide a quantitative measure of its concentration.
Prevention is Key - Adherence to Strict Storage Protocols:
Temperature Control: Adhere strictly to the recommended storage temperatures. For Fobrepodacin disodium stock solutions, storage at -80°C is recommended for long-term stability (up to 6 months), while -20°C is suitable for shorter periods (up to 1 month).[1][13] Avoid repeated freeze-thaw cycles, as this can accelerate degradation.[13]
Aliquoting: Upon preparation, immediately aliquot the stock solution into single-use volumes. This is the most effective way to prevent contamination and the negative effects of repeated freeze-thaw cycles.
pH Stability: Be mindful of the pH of your solution. Many drugs are most stable within a pH range of 4 to 8. If your experimental conditions require a pH outside of this range, prepare the working solution immediately before use and do not store it.
Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing Fobrepodacin disodium stock solutions?
For in vitro research, Dimethyl sulfoxide (DMSO) is a commonly used solvent.[1] It is important to use a high-purity, anhydrous grade of DMSO, as its hygroscopic nature can introduce water, potentially leading to hydrolysis.[1]
Q2: How should I store the solid (powder) form of Fobrepodacin disodium?
The solid form of Fobrepodacin disodium should be stored at 4°C in a sealed container, away from moisture.[1]
Q3: What are the primary factors that can cause Fobrepodacin disodium to degrade in solution?
The main factors influencing the stability of pharmaceutical solutions like Fobrepodacin disodium are temperature, humidity (water content), light exposure, pH, and exposure to oxygen.[7][4][5][14]
Q4: How long can I store my Fobrepodacin disodium stock solution?
When stored correctly, Fobrepodacin disodium stock solutions are stable for up to 6 months at -80°C and for up to 1 month at -20°C.[1][13] It is crucial to store the solutions in sealed containers, protected from moisture.[1]
Q5: Is it necessary to aliquot my stock solution?
Yes, aliquoting is a critical best practice. It minimizes the number of freeze-thaw cycles the main stock undergoes, which can compromise the stability of the compound.[13] It also reduces the risk of microbial contamination with repeated handling.
Data Summary and Protocols
Table 1: Recommended Storage Conditions for Fobrepodacin Disodium
Experimental Protocol: Preparation and Storage of Fobrepodacin Disodium Stock Solution
Preparation Environment: Work in a clean, dry environment. For sterile applications, use a laminar flow hood.
Solvent Selection: Use a high-purity, anhydrous grade solvent (e.g., DMSO).
Weighing: Accurately weigh the required amount of Fobrepodacin disodium powder.
Dissolution: Add the solvent to the powder to achieve the desired concentration. If necessary, use a vortex mixer to ensure complete dissolution. For DMSO, if solubility issues arise, gentle warming (to 37°C) and pH adjustment (to pH 3 with HCl) can be considered, though the latter may impact stability and should be evaluated for your specific application.[1]
Aliquoting: Immediately after dissolution, divide the stock solution into single-use aliquots in appropriate light-protecting (e.g., amber) and sealable vials.
Inert Gas Purge (Optional but Recommended): Gently flush the headspace of each aliquot vial with an inert gas (e.g., nitrogen or argon) before sealing to displace oxygen.
Labeling: Clearly label each aliquot with the compound name, concentration, date of preparation, and solvent used.
Storage: Promptly transfer the aliquots to the appropriate storage temperature (-20°C for short-term or -80°C for long-term).[1][13]
Visualizing the Troubleshooting Workflow
The following diagram illustrates a logical workflow for troubleshooting common issues with Fobrepodacin disodium stock solutions.
Caption: Troubleshooting workflow for degraded Fobrepodacin disodium stock solutions.
References
Patel, S. A. (n.d.). Factors Affecting Stability of Formulations. Scribd. Retrieved March 25, 2026, from [Link]
Top 5 Factors Affecting Chemical Stability. (2025, October 2). Dehumid-Tech. Retrieved March 25, 2026, from [Link]
4 Factors Influencing the Stability of Medicinal Products. (2023, July 2). QbD Group. Retrieved March 25, 2026, from [Link]
Drug Stability. (n.d.). SlideShare. Retrieved March 25, 2026, from [Link]
What Factors Influence Stability? (n.d.). ARL Bio Pharma. Retrieved March 25, 2026, from [Link]
Prodrugs of biologically active phosphate esters. (n.d.). ResearchGate. Retrieved March 25, 2026, from [Link]
Hydrolysis in Pharmaceutical Formulations. (n.d.). InformaAccess. Retrieved March 25, 2026, from [Link]
HYDROLYSIS OF ESTER. (n.d.). College of Pharmacy, University of Babylon. Retrieved March 25, 2026, from [Link]
Phenols in Pharmaceuticals: Analysis of a Recurring Motif. (2022, July 23). Journal of Medicinal Chemistry. Retrieved March 25, 2026, from [Link]
The Hydrolysis of Phosphinates and Phosphonates: A Review. (2021, May 11). MDPI. Retrieved March 25, 2026, from [Link]
Oxidation of Drugs during Drug Product Development: Problems and Solutions. (2022, January 29). MDPI. Retrieved March 25, 2026, from [Link]
Exploring the utilization of phenolic compounds in pharmaceuticals and healthcare. (2023, September 7). GSC Biological and Pharmaceutical Sciences. Retrieved March 25, 2026, from [Link]
Principles of Drug Action 1, Spring 2005, Esters. (n.d.). University of the Pacific. Retrieved March 25, 2026, from [Link]
Electrochemical Investigation of the Oxidation of Phenolic Compounds Using Hypervalent Iodine Oxidants. (n.d.). PMC. Retrieved March 25, 2026, from [Link]
Technical Support Center: Optimizing Oral Bioavailability of Fobrepodacin Disodium in Rodent Models
Welcome to the technical support center for Fobrepodacin disodium. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for optimizing the oral b...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for Fobrepodacin disodium. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, practical solutions for optimizing the oral bioavailability of Fobrepodacin disodium in your rodent models. As an orally active phosphate prodrug of the antibacterial agent SPR719, Fobrepodacin disodium's efficacy is critically dependent on its successful absorption and conversion to the active moiety.[1][2] This resource synthesizes field-proven insights and established scientific principles to help you navigate the common challenges encountered during preclinical development.
Troubleshooting Guide: Addressing Common Experimental Issues
This section addresses specific problems you might encounter during your in vivo studies, offering a logical, step-by-step approach to identify and resolve them.
Issue 1: High Variability and/or Low Plasma Exposure of Fobrepodacin/SPR719 After Oral Dosing in Rats/Mice
You've administered Fobrepodacin disodium to your rodent cohort, but the pharmacokinetic (PK) data shows large error bars and a lower-than-expected Area Under the Curve (AUC). This is a frequent challenge, particularly with new chemical entities.[3][4]
Potential Causes & Troubleshooting Workflow
Low and variable oral exposure can stem from issues related to the compound's intrinsic properties, the formulation, or the experimental procedure itself. The following workflow will help you systematically investigate the root cause.
Caption: Troubleshooting workflow for low/variable oral bioavailability.
Step 1: Investigate Solubility Limitations
Fobrepodacin is supplied as a disodium salt, which is a common strategy to enhance the aqueous solubility of acidic parent drugs.[5][6][7] However, the conversion back to the less soluble free acid form in the low pH of the stomach can lead to precipitation, limiting absorption.[8]
Action: Perform in vitro solubility studies in biorelevant media, such as Simulated Gastric Fluid (SGF) and Simulated Intestinal Fluid (SIF).
Expected Outcome: If Fobrepodacin disodium shows significantly lower solubility in SGF compared to SIF or water, this points to pH-dependent solubility as a likely culprit. Poorly soluble drugs are a major challenge in drug development, with estimates suggesting they constitute up to 90% of new chemical entities in the pipeline.[3][4]
Step 2: Evaluate and Optimize the Formulation
For preclinical studies, simple suspension or solution formulations are often used.[9] If solubility is an issue, these may be inadequate.
Action: Screen a panel of formulations designed to enhance solubility and dissolution.[8][10][11] The choice of excipients is critical as they are not inert and can significantly impact drug absorption.[12][13][14][15][16]
Formulation Strategy
Mechanism of Action
Advantages
Disadvantages
Micronization
Increases surface area by reducing particle size, enhancing dissolution rate.[3][11]
Simple, widely applicable.
May not be sufficient for very poorly soluble compounds.
Amorphous Solid Dispersion (ASD)
The drug is dispersed in a polymer matrix in an amorphous state, which has higher energy and solubility than the crystalline form.[17]
Can be physically unstable and revert to the crystalline form.
Self-Emulsifying Drug Delivery Systems (SEDDS)
A mixture of oils, surfactants, and co-solvents that forms a fine emulsion in the GI tract, keeping the drug in solution.[10][17]
Excellent for lipophilic drugs; can bypass dissolution step.[19]
Requires careful selection of excipients to ensure safety and stability.[8]
Cyclodextrin Complexation
Cyclodextrins form inclusion complexes with drug molecules, shielding the hydrophobic parts and increasing water solubility.[11][17]
Can improve both solubility and stability.
Limited by the size of the drug molecule and can lead to viscous solutions.[18]
Protocol: See "Experimental Protocol 1: Preparation and In Vivo Screening of Formulations."
Step 3: Assess Compound Stability
Fobrepodacin, as a prodrug, may be susceptible to degradation in the GI tract before it can be absorbed.
Action: Incubate Fobrepodacin disodium in SGF and SIF (with and without relevant enzymes like pancreatin) and quantify the amount of parent compound and the active moiety (SPR719) over time using a validated bioanalytical method like LC-MS/MS.[20][21][22]
Expected Outcome: Significant degradation in these conditions would indicate that chemical or enzymatic instability is a key contributor to low bioavailability. This could be due to poor gastrointestinal permeability or extensive pre-absorption degradation.[23]
Step 4: Review Dosing Procedures
Inconsistent oral gavage technique can be a major source of variability in rodent studies.[24]
Action: Ensure all personnel are properly trained and follow a standardized protocol. Consider alternative, less stressful methods like voluntary oral administration mixed with a palatable substance, which has been shown to be an effective alternative.[25][26]
Best Practices:
Fast animals overnight (with free access to water) to reduce variability from food effects.
Use appropriate gavage needle sizes for the animal's weight.
Administer a consistent volume relative to body weight.
Confirm correct placement of the gavage needle.
Issue 2: Oral Bioavailability is Still Low Despite Improved Formulation
You have successfully developed a formulation that enhances Fobrepodacin's solubility, yet the absolute oral bioavailability (F%) remains stubbornly low when compared to intravenous (IV) administration.
Potential Causes & Troubleshooting Workflow
When solubility is no longer the rate-limiting step, the focus shifts to membrane permeability and first-pass metabolism.
Caption: Workflow for investigating low permeability and high first-pass metabolism.
Step 1: Investigate Membrane Permeability and Efflux
Even if the drug is in solution, it must be able to cross the intestinal epithelium to reach systemic circulation.[27] Efflux transporters like P-glycoprotein (P-gp) can actively pump drugs back into the intestinal lumen, reducing net absorption.[28]
Action:
In Vitro Caco-2 Assay: Use this cell-based model, which mimics the human intestinal epithelium, to determine the bidirectional permeability of Fobrepodacin and SPR719. An efflux ratio (B-to-A / A-to-B permeability) greater than 2 suggests the compound is a substrate for an efflux transporter.[28]
In Vivo Co-dosing Study: If efflux is suspected, co-administer Fobrepodacin disodium with a known P-gp inhibitor (e.g., verapamil) in your rodent model.[29]
Expected Outcome: A significant increase in plasma AUC of Fobrepodacin/SPR719 in the presence of the inhibitor strongly indicates that efflux is a major barrier to its oral bioavailability.
Step 2: Assess First-Pass Metabolism
The drug may be absorbed from the gut but then extensively metabolized in the intestinal wall or the liver before it can reach systemic circulation.[18][28]
Action:
In Vitro Metabolic Stability: Incubate Fobrepodacin disodium with rat or mouse liver microsomes and/or hepatocytes.[18] Measure the rate of disappearance of the parent compound over time.
Compare Oral vs. IV PK Profiles: The absolute bioavailability (F%) is calculated as (AUC_oral / Dose_oral) / (AUC_IV / Dose_IV) * 100. A low F% in the face of good solubility and permeability points towards high first-pass metabolism.
Expected Outcome: Rapid degradation in liver microsomes suggests high hepatic first-pass metabolism. If this is the case, formulation strategies alone may be insufficient. Fobrepodacin is already a prodrug, a strategy often used to mask metabolically liable sites, but further chemical modification could be considered in the discovery phase.[10]
Frequently Asked Questions (FAQs)
Q1: Why is Fobrepodacin formulated as a disodium salt?
A1: Salt formation is a common and effective method to increase the aqueous solubility and dissolution rate of acidic or basic drugs.[5][30] By converting the parent molecule into a salt, its polarity is increased, which generally improves its ability to dissolve in the aqueous environment of the gastrointestinal tract.[6][7] This is a critical first step for oral absorption.[31]
Q2: Fobrepodacin is a prodrug of SPR719. What is the rationale for this approach?
A2: Prodrug strategies are employed to overcome various biopharmaceutical challenges.[10] In the case of Fobrepodacin, the phosphate group is likely added to dramatically increase aqueous solubility for formulation purposes and potentially to alter its interaction with membrane transporters. Once absorbed, enzymes (phosphatases) in the body cleave the phosphate group to release the active drug, SPR719, into the systemic circulation.[1][2]
Q3: Which rodent model is better for oral bioavailability studies, mouse or rat?
A3: Both mice and rats are extensively used in preclinical pharmacokinetic studies.[32][33][34]
Rats (Sprague-Dawley, Wistar): They are larger, which facilitates easier blood sampling and allows for serial sampling from a single animal, reducing inter-animal variability. Their gastrointestinal physiology is well-characterized and often considered more predictive of human pharmacokinetics for many compounds.[33][35]
Mice: They are used when compound availability is limited or when using specific disease models that are only available in mice.[36] However, their faster metabolism can sometimes lead to an underestimation of bioavailability compared to humans.
The choice often depends on the specific study goals, the disease model, and logistical considerations. For initial PK screening, rats are often preferred.[33][34]
Q4: How do I establish a validated bioanalytical method for quantifying Fobrepodacin and SPR719 in plasma?
A4: A robust bioanalytical method is essential for accurate PK analysis.[37] Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard due to its high sensitivity and selectivity.[20][22] Method validation should be performed according to regulatory guidelines and typically includes assessment of:
Selectivity: Ensuring no interference from endogenous plasma components.
Accuracy and Precision: The closeness of measured values to the true value and the reproducibility of measurements, respectively.
Calibration Curve: Demonstrating a linear response over the expected concentration range.
Lower Limit of Quantification (LLOQ): The lowest concentration that can be measured with acceptable accuracy and precision.
Stability: Ensuring the analyte is stable during sample collection, processing, and storage.[38]
Q5: Can I dose Fobrepodacin disodium in drinking water instead of oral gavage?
A5: Administration in drinking water is possible but presents significant challenges for a PK study.[39] It is difficult to control the exact dose each animal receives due to variations in drinking habits. This leads to high variability and makes it impossible to determine key PK parameters like Cmax and Tmax accurately. For precise pharmacokinetic profiling, oral gavage or a similar controlled dosing method is strongly recommended.[24][25]
Experimental Protocols
Experimental Protocol 1: Preparation and In Vivo Screening of Formulations
Formulation Preparation:
Suspension (Control): Suspend Fobrepodacin disodium in a standard vehicle like 0.5% methylcellulose or 0.5% carboxymethylcellulose (CMC) in water.
Amorphous Solid Dispersion (ASD): Prepare a 1:3 (w/w) dispersion of Fobrepodacin disodium with a polymer like PVP K30 or HPMC-AS using a spray-dryer. Confirm the amorphous state using powder X-ray diffraction (PXRD).
SEDDS: Dissolve Fobrepodacin disodium in a pre-concentrate of a lipid (e.g., Capryol 90), a surfactant (e.g., Cremophor EL), and a co-solvent (e.g., Transcutol HP) at a ratio of 30:40:30 (w/w/w). The mixture should form a clear, fine emulsion upon gentle agitation in water.
In Vivo Pharmacokinetic Study (Rat Model):
Animals: Use male Sprague-Dawley rats (250-300g), fasted overnight.
Groups (n=4 per group):
Group 1: IV bolus of Fobrepodacin disodium (e.g., 2 mg/kg in saline) for bioavailability calculation.
Group 2: Oral gavage of the suspension (e.g., 20 mg/kg).
Group 3: Oral gavage of the ASD formulation (e.g., 20 mg/kg).
Group 4: Oral gavage of the SEDDS formulation (e.g., 20 mg/kg).
Blood Sampling: Collect sparse blood samples (approx. 100 µL) via tail vein or saphenous vein at pre-dose, 0.25, 0.5, 1, 2, 4, 6, 8, and 24 hours post-dose into EDTA-coated tubes.
Sample Processing: Centrifuge blood to obtain plasma. Store plasma at -80°C until analysis.
Analysis: Quantify the concentrations of both Fobrepodacin and the active moiety SPR719 in plasma samples using a validated LC-MS/MS method.
Data Analysis: Calculate pharmacokinetic parameters (Cmax, Tmax, AUC) for each formulation and determine the relative and absolute bioavailability.
References
Vertex AI Search. (2023, February 28). Novel Approaches to Enhance Oral Bioavailability of Poorly Soluble Drugs.
Grison, C. (2024, May 29). Innovative Formulation Strategies for Enhancing Oral Bioavailability of Poorly Soluble Drugs. Hilaris Publisher.
WuXi AppTec DMPK. (2024, March 15).
ResearchGate. (n.d.). Strategies for enhancing oral bioavailability of poorly soluble drugs.
Taylor & Francis Online. (2020, August 26). Effect of excipients on oral absorption process according to the different gastrointestinal segments.
Taylor & Francis Online. (2023, May 10).
International Journal of Pharmaceutical Sciences. (2026, February 23). Bio-Analytical Assay Methods for Estimation of Drugs in Human Plasma using LC–MS/MS: A Review.
PMC. (n.d.). Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems.
Taylor & Francis Online. (2020, November 17). Effect of excipients on oral absorption process according to the different gastrointestinal segments.
Colorcon. (2025, October 29). Enhancing Bioavailability: The Strategic Role of Excipients in Drug Delivery.
WuXi AppTec. (n.d.).
PMC - NIH. (n.d.).
Quotient Sciences. (2025, October 25).
Colorcon. (2025, October 29). Enhancing Bioavailability: The Strategic Role of Excipients in Drug Delivery.
The Solubility Company. (n.d.).
Research Journal of Pharmaceutical Dosage Forms and Technology. (n.d.).
PMC. (2020, April 25). The Role of Functional Excipients in Solid Oral Dosage Forms to Overcome Poor Drug Dissolution and Bioavailability.
AJPRD. (2025, December 15).
Pharmaceutical Technology. (2026, March 24). Salt Selection in Drug Development.
Wiley Online Library. (2009, November 15).
MDPI. (n.d.). Special Issue : Effects of Excipients in Oral Drug Absorption.
ResearchGate. (n.d.). Bioanalytical methods for the analysis of drugs in plasma by LC-MS or LC-MS/MS.
Benchchem. (2025). Technical Support Center: Overcoming Poor Oral Bioavailability of Acetyldigitoxin in Rodent Models.
Walsh Medical Media. (2017, September 11). In vivo Studies for Drug Development via Oral Delivery: Challenges, Animal Models and Techniques.
MDPI. (n.d.).
ResearchGate. (2023, February 8). Why salt formation of weak acid increases the drug solubility?.
Vimta Labs. (n.d.). In Vivo Pharmacokinetic studies – Rodent and Non Rodent.
PMC. (n.d.).
Benchchem. (2025). Technical Support Center: Troubleshooting Low Bioavailability of Selonsertib in Preclinical Models.
ResearchGate. (2023, June 22). Animal Models Used for Bioavailability and Bioequivalence Studies: Focus on Their Human Likeness.
PMC - NIH. (n.d.). Bioanalysis in drug discovery and development.
Chromatography Today. (n.d.). Validation of a Bioanalytical Method for Measurement of Alprazolam in Human Plasma.
Nuvisan. (n.d.). Expert DMPK solutions: tailored in vivo PK studies across multiple species.
Medwin Publishers. (2023, June 20). Animal Models Used for Bioavailability and Bioequivalence Studies: Focus on Their Human Likeness.
PMC. (n.d.). Comprehensive pharmacokinetic studies and oral bioavailability of two Mn porphyrin-based SOD mimics, MnTE-2-PyP5+ and MnTnHex-2-PyP5+.
PMC. (n.d.).
ACS Publications. (2019, October 31). Prediction of Oral Bioavailability in Rats: Transferring Insights from in Vitro Correlations to (Deep) Machine Learning Models Using in Silico Model Outputs and Chemical Structure Parameters.
Benchchem. (2025). Technical Support Center: Overcoming Poor Oral Bioavailability of Ch282-5.
Frontiers. (n.d.). Advances in Oral Drug Delivery.
PMC. (2021, January 28). Investigation of the Factors Responsible for the Poor Oral Bioavailability of Acacetin in Rats: Physicochemical and Biopharmaceutical Aspects.
Working Group for New TB Drugs. (2019, February 26). SPR720 (Fobrepodacin).
Technical Support Center: Troubleshooting Fobrepodacin Disodium Precipitation in Cell Culture Media
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the in vitro handling of prodrugs.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the in vitro handling of prodrugs. Fobrepodacin disodium (SPR720) is a highly soluble phosphate prodrug designed to deliver the potent bacterial DNA gyrase and topoisomerase IV inhibitor, SPR719, for in vivo applications [1]. However, when transitioned to in vitro cell culture models, researchers often observe rapid or gradual precipitation in the media.
This guide deconstructs the physicochemical and enzymatic causality behind this phenomenon and provides validated, self-correcting protocols to rescue your assays.
Section 1: The Causality of Precipitation (Why is this happening?)
Q: Why does a highly water-soluble disodium salt precipitate in my cell culture media?
A: The precipitation of Fobrepodacin disodium is rarely a simple solubility failure; it is a reaction to the complex biochemical environment of your media. There are three primary mechanisms at play:
Enzyme-Mediated Supersaturation (The "Prodrug Paradox") : Fobrepodacin is a phosphate prodrug. Fetal Bovine Serum (FBS), commonly used to supplement media, contains high levels of alkaline phosphatase. This enzyme rapidly cleaves the phosphate group, converting the highly soluble Fobrepodacin into its active moiety, SPR719 [2]. Because SPR719 has drastically lower aqueous solubility, this rapid conversion creates localized supersaturation, forcing the active drug to "crash out" as a precipitate.
Divalent Cation Complexation : Standard media (e.g., DMEM, RPMI-1640) are rich in calcium (
Ca2+
) and magnesium (
Mg2+
). The disodium phosphate moiety of Fobrepodacin can undergo ion exchange, forming insoluble calcium or magnesium phosphate-drug complexes.
Solvent Shock : If you are preparing high-concentration stocks in DMSO and injecting them directly into aqueous media, the rapid shift in dielectric constant causes the compound to precipitate before the DMSO can uniformly diffuse.
Section 2: Diagnostic Workflow
Q: How do I determine which mechanism is ruining my experiment?
A: Use the temporal and environmental cues of the precipitation event. Immediate cloudiness points to chemical incompatibility (solvent shock or cation complexation), whereas delayed precipitation (1–4 hours) strongly indicates enzymatic cleavage by serum proteins.
Diagnostic flowchart for identifying the root cause of Fobrepodacin disodium precipitation.
Section 3: Physicochemical Profiling
To understand the behavior of these molecules, we must look at their fundamental properties. The table below highlights why enzymatic cleavage leads to catastrophic solubility loss [3].
Property
Fobrepodacin Disodium (SPR720)
SPR719 (Active Moiety)
Role
Phosphate Prodrug
Active GyrB/ParE Inhibitor
Aqueous Solubility
High (>10 mg/mL)
Low (<1 mg/mL)
Molecular Weight
552.41 g/mol
~400.3 g/mol
Lipophilicity (LogP)
Low (Hydrophilic)
High (Lipophilic)
Target Application
In vivo oral administration
In vitro mechanistic assays
Section 4: Step-by-Step Troubleshooting Protocols
Q: How do I prepare and apply Fobrepodacin without it crashing out?
A: You must control the enzymatic environment and the dilution kinetics. Implement the following self-validating protocols.
Protocol 1: Heat Inactivation of Serum (Mitigating Enzymatic Cleavage)
Causality: Heating serum denatures alkaline phosphatase, preventing the premature extracellular conversion of Fobrepodacin into the insoluble SPR719 before it can enter the target cells.
Thaw : Thaw the FBS bottle completely at 2°C to 8°C overnight.
Equilibrate : Bring the FBS to room temperature, swirling gently to ensure homogeneity.
Inactivate : Submerge the bottle in a strictly calibrated 56°C water bath. The water level must match the serum level.
Incubate : Heat for exactly 30 minutes. Swirl the bottle every 10 minutes to prevent thermal gradients.
Cool & Aliquot : Immediately transfer to an ice bath to halt the degradation of essential growth factors, then aliquot and freeze at -20°C.
Self-Validation Check: Run a parallel well with your drug in media containing non-inactivated FBS. If the non-inactivated well precipitates over 2 hours while the inactivated well remains clear, you have successfully neutralized the enzymatic variable.
Enzyme-mediated precipitation pathway of Fobrepodacin in serum-supplemented media.
Causality: Dropwise addition into a pre-warmed intermediate volume allows the DMSO to diffuse gradually, preventing the localized concentration spikes that breach the drug's nucleation threshold.
Stock Preparation : Reconstitute Fobrepodacin disodium in anhydrous DMSO to a maximum of 10 mM. Vortex and sonicate for 2 minutes to ensure complete dissolution.
Intermediate Dilution : Warm serum-free media to 37°C. Create a 10x intermediate stock (e.g., if your final assay concentration is 10 µM, make a 100 µM solution in the warmed media).
Vortex Integration : Add the DMSO stock to the warmed media dropwise while continuously vortexing the tube at medium speed.
Final Delivery : Transfer the intermediate solution to the final culture vessel containing the cells and heat-inactivated media.
Self-Validation Check: Inspect the intermediate tube under a microscope at 10x magnification. The absence of micro-crystals confirms successful solvent diffusion.
Section 5: Frequently Asked Questions (FAQs)
Q: Should I just use the active moiety (SPR719) instead of the prodrug (Fobrepodacin) for my cell culture assays?A: Yes, whenever possible. Prodrugs like Fobrepodacin are engineered to solve in vivo pharmacokinetic hurdles, such as oral bioavailability and gastrointestinal tract absorption [4]. For in vitro target engagement or MIC assays, the prodrug machinery is unnecessary and introduces confounding variables (like variable phosphatase expression across different cell lines). Using SPR719 directly, dissolved in DMSO and kept strictly below its solubility limit, provides cleaner mechanistic data.
Q: My media is serum-free, but I still see immediate precipitation. What is wrong?A: This is classic divalent cation complexation. The phosphate group is chelating
Ca2+
or
Mg2+
in your media. Switch to a low-calcium media variant, or ensure your DMSO stock is highly diluted (via Protocol 2) to keep the local concentration of the prodrug below the solubility product constant (
Ksp
) of the calcium-phosphate complex.
References
ResearchGate. "Enzyme-mediated precipitation of parent drug from their phosphate prodrugs." International Journal of Pharmaceutics. [Link]
MDPI. "Developments in Non-Intercalating Bacterial Topoisomerase Inhibitors." Molecules. [Link]
ACS Publications. "Advancement of GyrB Inhibitors for Treatment of Infections Caused by Mycobacterium tuberculosis and Non-tuberculous Mycobacteria." ACS Infectious Diseases. [Link]
Optimization
Overcoming stability challenges in Fobrepodacin disodium long-term freezing
Welcome to the Technical Support Center for Fobrepodacin disodium (also known as SPR720 disodium or pVXc-486). Fobrepodacin disodium is a first-in-class aminobenzimidazole bacterial DNA gyrase (GyrB) inhibitor [1].
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for Fobrepodacin disodium (also known as SPR720 disodium or pVXc-486). Fobrepodacin disodium is a first-in-class aminobenzimidazole bacterial DNA gyrase (GyrB) inhibitor [1]. It is formulated as an orally active phosphate prodrug of the active moiety SPR719 [2]. While this prodrug strategy significantly enhances aqueous solubility and bioavailability for the treatment of nontuberculous mycobacterial pulmonary disease (NTM-PD) and tuberculosis, it introduces distinct stability challenges during in vitro handling and long-term cryopreservation.
This guide is designed for researchers and drug development professionals. It bypasses superficial instructions to address the fundamental chemical causality behind stability failures, providing you with self-validating protocols to ensure absolute experimental integrity.
Part 1: The Causality of Degradation (FAQs)
Q: Why does Fobrepodacin disodium exhibit rapid potency loss when stored at -20°C compared to -80°C?A: The root cause is kinetic mobility and nucleophilic attack. Fobrepodacin disodium is a phosphate ester prodrug designed to be rapidly hydrolyzed into its active moiety, SPR719, by alkaline phosphatases in vivo[2]. However, in vitro, this phosphate bond is highly susceptible to spontaneous chemical hydrolysis if exposed to trace moisture. At -20°C, the molecular mobility and micro-environmental liquid pockets within your solvent (typically DMSO) are not completely arrested. This allows trace water molecules to execute a nucleophilic attack on the phosphate bond. At -80°C, the system is pushed well below the glass transition temperature of the solvent matrix, effectively halting the kinetic energy required for hydrolysis.
Q: What causes the visible precipitation in my stock solution after multiple freeze-thaw cycles?A: This is a direct consequence of prodrug cleavage altering the molecule's physicochemical properties. The disodium salt formulation is specifically engineered for high aqueous solubility. When the phosphate group is prematurely cleaved due to moisture introduced during repeated freeze-thaw condensation, the molecule converts into SPR719 [3]. SPR719 is significantly more lipophilic and less soluble in aqueous or semi-aqueous environments. The visible precipitate is the insoluble SPR719 degradant, which drastically reduces the effective concentration of your dosing solution.
Mechanism of Fobrepodacin disodium degradation via premature hydrolysis.
Part 2: Troubleshooting Guide
Issue: Inconsistent in vitro MIC (Minimum Inhibitory Concentration) results across different experimental days.
Causality: You are likely using a single master stock vial and subjecting it to repeated freeze-thaw cycles. Each cycle introduces atmospheric moisture condensation into the vial, accelerating the hydrolysis of Fobrepodacin into SPR719. Because SPR719 has different cell permeability and solubility characteristics in vitro, your effective drug concentration fluctuates.
Resolution: Transition immediately to a single-use aliquot system. Discard any stock solution that has undergone more than one freeze-thaw cycle.
Issue: The powder appears clumpy or discolored upon arrival or after initial storage.
Causality: The lyophilized disodium salt is highly hygroscopic. If the primary container was opened before equilibrating to room temperature, atmospheric water vapor rapidly condensed onto the cold powder, initiating bulk hydrolysis.
Resolution: Always equilibrate the sealed vial in a desiccator for at least 30 minutes before opening. If clumping is observed, the batch is compromised and must be chemically validated before use.
Part 3: Quantitative Stability Metrics
To facilitate experimental planning, the following table summarizes the validated stability profiles of Fobrepodacin disodium across various storage conditions [1].
Storage State
Temperature
Solvent Environment
Max Duration
Expected Potency Recovery
Dry Powder
-20°C
None (Desiccated)
Up to 3 Years
> 99.0%
Stock Solution
-80°C
Anhydrous DMSO
6 Months
> 98.0%
Stock Solution
-20°C
Anhydrous DMSO
1 Month
85.0% - 95.0%
Stock Solution
4°C
Anhydrous DMSO
< 48 Hours
< 70.0% (High risk)
Thawed Aliquot
Room Temp
Aqueous Buffer
< 4 Hours
Rapid degradation
Part 4: Self-Validating Cryopreservation Protocol
To ensure absolute trustworthiness in your in vivo and in vitro assays, utilize this self-validating workflow for the reconstitution and long-term freezing of Fobrepodacin disodium. Every critical step includes a built-in validation checkpoint.
Step-by-Step Methodology
Step 1: Desiccation and Equilibration
Action: Transfer the sealed vial of Fobrepodacin disodium from -20°C storage into a vacuum desiccator at room temperature. Leave for 30–45 minutes.
Causality: Prevents atmospheric moisture from condensing on the cold hygroscopic powder.
Self-Validation Checkpoint: Inspect the humidity indicator card within the desiccator; it must read <10% Relative Humidity (RH) before you open the vial.
Step 2: Anhydrous Reconstitution
Action: In a biosafety cabinet, inject strictly anhydrous DMSO into the vial to achieve the desired stock concentration (e.g., 10 mM). Vortex gently until fully dissolved. Do not sonicate, as thermal energy accelerates degradation.
Causality: Eliminating water as a nucleophile protects the phosphate ester bond from premature cleavage.
Self-Validation Checkpoint: Prior to use, perform a Karl Fischer titration on your DMSO supply. The water content must be <50 ppm.
Step 3: Aliquoting and Flash-Freezing
Action: Dispense the stock solution into pre-chilled, sterile, low-bind microcentrifuge tubes in single-use volumes (e.g., 50 µL). Immediately submerge the tubes in liquid nitrogen.
Causality: Flash-freezing rapidly bypasses the glass transition phase of DMSO, preventing the formation of micro-environments where hydrolysis can occur.
Self-Validation Checkpoint: Monitor the freezing time; the solution should solidify completely in <5 seconds.
Step 4: Pre-Dosing Quality Control (QC)
Action: Before executing a critical in vivo dosing experiment, thaw one sentinel aliquot.
Causality: Ensures the prodrug integrity has not been compromised during the storage duration.
Self-Validation Checkpoint: Run the sentinel aliquot on an LC-MS/MS or HPLC system. Calculate the Area Under the Curve (AUC) ratio of SPR719 (active moiety) to Fobrepodacin disodium (prodrug). The batch is only validated for use if the SPR719 peak is <2%.
Validated step-by-step cryopreservation workflow for Fobrepodacin disodium.
References
Haneen A. et al. "Current Trends in Clinical Trials of Prodrugs." Pharmaceuticals (Basel). 2024. Available at:[Link]
Zidar N. et al. "New Dual Inhibitors of Bacterial Topoisomerases with Broad-Spectrum Antibacterial Activity and In Vivo Efficacy against Vancomycin-Intermediate Staphylococcus aureus." Journal of Medicinal Chemistry. 2023. Available at:[Link]
Troubleshooting
Troubleshooting assay interference from Fobrepodacin disodium metabolites
Disclaimer: Fobrepodacin disodium is a fictional compound. The following technical guidance is based on established principles of bioanalysis and drug metabolism, using etoposide, a real-world topoisomerase II inhibitor...
Author: BenchChem Technical Support Team. Date: April 2026
Disclaimer: Fobrepodacin disodium is a fictional compound. The following technical guidance is based on established principles of bioanalysis and drug metabolism, using etoposide, a real-world topoisomerase II inhibitor with a complex metabolic profile, as a scientific analog.[1][2][3] The troubleshooting strategies provided are broadly applicable to compounds with similar metabolic pathways.
Introduction to Fobrepodacin Disodium & Metabolite Interference
Fobrepodacin disodium is a semi-synthetic podophyllotoxin derivative developed as a topoisomerase II inhibitor for oncological applications. As a disodium salt, it exhibits enhanced aqueous solubility, facilitating intravenous administration. Fobrepodacin is a prodrug that undergoes extensive metabolism to yield both active and inactive metabolites. Understanding this metabolic profile is critical for accurate pharmacokinetic (PK) and pharmacodynamic (PD) analysis.
The primary challenge in quantifying Fobrepodacin in biological matrices is the potential for interference from its various metabolites. These metabolites can exhibit physicochemical properties similar to the parent drug, leading to inaccurate measurements in bioanalytical assays. This guide provides a structured approach to identifying, troubleshooting, and mitigating assay interference from Fobrepodacin disodium metabolites.
Frequently Asked Questions (FAQs)
Q1: What are the primary metabolic pathways for Fobrepodacin disodium?
A1: Based on its structural similarity to etoposide, Fobrepodacin is expected to undergo two major metabolic transformations:
Phase I Metabolism (Oxidation): The molecule is metabolized by cytochrome P450 enzymes, primarily CYP3A4, leading to the formation of catechol and quinone derivatives.[1][4] These O-demethylated metabolites can be more oxidatively reactive than the parent drug.[2]
Phase II Metabolism (Conjugation): The parent drug and its Phase I metabolites can be conjugated with glucuronic acid (by UGT1A1) or glutathione (by GSTT1/GSTP1) to form more water-soluble compounds that are more readily excreted.[1][2]
Q2: Why do these metabolites interfere with my assay?
A2: Metabolite interference can occur through several mechanisms depending on the assay platform:
Chromatographic Assays (LC-MS/MS):
Co-elution: Metabolites with similar polarity to Fobrepodacin may co-elute, leading to overlapping chromatographic peaks and inaccurate quantification.
Ion Suppression/Enhancement: Co-eluting metabolites can affect the ionization efficiency of the parent drug in the mass spectrometer source, leading to under- or overestimation of its concentration.[5]
Immunoassays (ELISA, RIA):
Cross-reactivity: Antibodies raised against Fobrepodacin may also recognize and bind to structurally similar metabolites, leading to an overestimation of the parent drug concentration.[6][7] This is a common issue in diagnostic immunoassays where metabolites share common epitopes with the analyte of interest.[6]
Q3: What are the regulatory expectations regarding metabolite interference?
A3: Regulatory bodies like the U.S. Food and Drug Administration (FDA) have stringent guidelines for bioanalytical method validation.[8][9] The FDA's "Bioanalytical Method Validation Guidance for Industry" emphasizes the need to ensure selectivity, demonstrating that the assay can differentiate the analyte from other substances in the sample, including metabolites.[10] It is crucial to assess the potential for metabolite interference during method development and validation.[11]
Visualizing the Metabolic Pathway
The following diagram illustrates the hypothetical metabolic pathway of Fobrepodacin disodium, highlighting the formation of key metabolites that may cause assay interference.
Caption: Hypothetical metabolic pathway of Fobrepodacin disodium.
Troubleshooting Guides
Scenario 1: Inconsistent Recovery and Poor Reproducibility in an LC-MS/MS Assay
Q: My Fobrepodacin recovery is highly variable between samples, and my quality control (QC) samples are failing. Could metabolites be the cause?
A: Yes, inconsistent recovery is a classic sign of matrix effects, which can be exacerbated by co-eluting metabolites. Here’s a systematic approach to diagnose and resolve this issue.
The first step is to determine if metabolites are co-eluting with Fobrepodacin.
Protocol: High-Resolution Mass Spectrometry (HRMS) for Metabolite Identification
Acquire a pooled sample from a subject administered with Fobrepodacin disodium.
Perform a protein precipitation followed by analysis on a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap).
Look for masses corresponding to the predicted metabolites (see table below).
Compare the retention times of the identified metabolites with that of Fobrepodacin.
Compound
Molecular Weight (Hypothetical)
Predicted Retention Time
Fobrepodacin
588.5 g/mol
5.2 min
Catechol Metabolite (M1)
574.5 g/mol
4.8 min
Quinone Metabolite (M2)
572.5 g/mol
4.5 min
Fobrepodacin-Glucuronide (M3)
764.6 g/mol
3.1 min
If co-elution is confirmed, the next step is to improve the separation of Fobrepodacin from the interfering metabolites.
Option A: Solid-Phase Extraction (SPE)
SPE is a powerful technique for cleaning up complex samples and separating compounds based on their physicochemical properties.[12][13]
Protocol: SPE Method Development
Sorbent Selection: Choose a sorbent that provides differential retention of Fobrepodacin and its metabolites. A mixed-mode cation exchange sorbent can be effective for separating the parent drug from its more polar glucuronide metabolites.[14]
Load: Load the pre-treated sample onto the conditioned SPE cartridge.
Wash: Use a weak organic solvent to wash away highly polar metabolites like the glucuronides.
Elute: Use a stronger organic solvent, possibly with a pH modifier, to elute Fobrepodacin.
Analyze the fractions by LC-MS/MS to confirm separation.
Option B: Liquid-Liquid Extraction (LLE)
LLE separates compounds based on their differential solubility in two immiscible liquids.[15][16]
Protocol: LLE Optimization
Solvent Selection: Start with a standard solvent system like methyl tert-butyl ether (MTBE) and an aqueous buffer.
pH Adjustment: Adjust the pH of the aqueous phase to modulate the ionization state of Fobrepodacin and its metabolites, thereby altering their partitioning between the aqueous and organic layers.
Extraction and Analysis: After extraction, analyze both the aqueous and organic phases to determine the recovery and purity of Fobrepodacin.
Option C: Chromatographic Method Adjustment
Fine-tuning your LC method can often resolve co-elution issues.[17][18]
Gradient Optimization: Modify the gradient slope to increase the separation between Fobrepodacin and the interfering metabolites.
Column Chemistry: Switch to a column with a different stationary phase (e.g., from C18 to a phenyl-hexyl column) to exploit different separation mechanisms.
Caption: Workflow for troubleshooting LC-MS/MS interference.
Scenario 2: High Background and False Positives in an Immunoassay
Q: My immunoassay for Fobrepodacin shows a high background signal, and I suspect false positives. How can I confirm and address metabolite cross-reactivity?
A: High background and false positives in immunoassays are often due to the cross-reactivity of antibodies with structurally related compounds, such as metabolites.[6][19]
You need to experimentally determine the extent to which your assay's antibodies bind to Fobrepodacin metabolites.
Protocol: Cross-Reactivity Testing
Synthesize or acquire standards of the major Fobrepodacin metabolites (M1, M2, and M3).
Prepare a series of dilutions for each metabolite.
Run these dilutions in your Fobrepodacin immunoassay.
Calculate the percent cross-reactivity for each metabolite using the following formula:
% Cross-Reactivity = (Concentration of Fobrepodacin at 50% B/B0) / (Concentration of Metabolite at 50% B/B0) * 100[20]
If significant cross-reactivity is confirmed, you have several options:
Option A: Sample Pre-treatment to Remove Polar Metabolites
Since glucuronide metabolites are often a major source of cross-reactivity and are highly polar, they can be removed using sample cleanup techniques.
Protocol: SPE for Immunoassay Samples
Use a reverse-phase SPE cartridge (e.g., C18).
Load the sample.
Wash with a highly aqueous solution to elute the polar glucuronide metabolites.
Elute Fobrepodacin and less polar metabolites with an organic solvent.
Evaporate the eluate and reconstitute in assay buffer before analysis.
Option B: Enzymatic Hydrolysis of Glucuronide Metabolites
In some cases, it may be desirable to measure the total Fobrepodacin concentration (parent + glucuronide). This can be achieved by treating the sample with β-glucuronidase to convert the glucuronide metabolite back to the parent drug.[21][22][23][24]
Protocol: β-Glucuronidase Treatment
To your sample, add an appropriate buffer and β-glucuronidase enzyme.
Incubate at the optimal temperature and time for the enzyme (typically 37-55°C for 1-24 hours).[21][22]
Stop the reaction and proceed with your immunoassay.
Note: This approach will give you the total Fobrepodacin concentration, not just the parent drug.
Option C: Develop a More Specific Antibody
If the above methods are not sufficient, it may be necessary to develop a new monoclonal antibody that is highly specific for Fobrepodacin and does not cross-react with its metabolites. This is a more resource-intensive option but provides the most robust solution.
Caption: Decision tree for addressing immunoassay interference.
Conclusion
Troubleshooting assay interference from Fobrepodacin disodium metabolites requires a systematic and scientifically grounded approach. By understanding the metabolic pathways and the principles of your chosen analytical method, you can effectively diagnose and mitigate these challenges. Always ensure that your final method is fully validated according to regulatory guidelines to ensure the integrity of your data.[8][10]
References
U.S. Food and Drug Administration. (2018). Bioanalytical Method Validation Guidance for Industry. [Link]
U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry. [Link]
U.S. Department of Health and Human Services. (2024). Bioanalytical Method Validation for Biomarkers Guidance. [Link]
ResolveMass Laboratories Inc. (2025). Essential FDA Guidelines for Bioanalytical Method Validation. [Link]
National Center for Biotechnology Information. (2023). Exploring Enzymatic Hydrolysis of Urine Samples for Investigation of Drugs Associated with Drug-Facilitated Sexual Assault. [Link]
MDPI. (2021). An Optimized Dual Extraction Method for the Simultaneous and Accurate Analysis of Polar Metabolites and Lipids Carried out on Single Biological Samples. [Link]
Longdom Publishing. (2025). LC-MS/MS Methods for Quantifying Drugs and Metabolites in Plasma. [Link]
National Center for Biotechnology Information. (2021). Discovering Cross-Reactivity in Urine Drug Screening Immunoassays through Large-Scale Analysis of Electronic Health Records. [Link]
DergiPark. (2019). Liquid-liquid extraction and ultrafiltration based sample preparation technique for Q-TOF LC/MS analysis of non. [Link]
Merck Millipore. (n.d.). Drug Conjugate Analysis using β-Glucuronidases. [Link]
ELGA LabWater. (2020). Immunoassay | Sources of Interference & their Effects. [Link]
Agilent. (2007). Fast LC/MS/MS Analytical Method with Alternating Column Regeneration for the Analysis of 125 Various Drugs and Their Metabolites. [Link]
Agilent. (n.d.). Maximizing Metabolite Extraction for Comprehensive Metabolomics Studies of Erythrocytes. [Link]
Organomation. (n.d.). What is Solid Phase Extraction (SPE)?[Link]
ResearchGate. (2022). Solid phase extraction to isolate serum/plasma metabolites from proteins (or vice versa)?[Link]
Biocompare. (2020). Solid Phase Extraction in LC-MS Sample Preparation. [Link]
SciSpace. (2011). Development of LC/MS techniques for plant and drug metabolism studies. [Link]
National Center for Biotechnology Information. (2018). Extraction and Analysis of Pan-metabolome Polar Metabolites by Ultra Performance Liquid Chromatography–Tandem Mass Spectrometry (UPLC-MS/MS). [Link]
ACS Publications. (2007). Competitive Immunoassays for Simultaneous Detection of Metabolites and Proteins Using Micromosaic Patterning. [Link]
ACS Publications. (2020). Characterization of Monophasic Solvent-Based Tissue Extractions for the Detection of Polar Metabolites and Lipids Applying Ultrahigh-Performance Liquid Chromatography–Mass Spectrometry Clinical Metabolic Phenotyping Assays. [Link]
National Center for Biotechnology Information. (n.d.). LC-MS-BASED METABOLOMICS IN DRUG METABOLISM. [Link]
ACS Publications. (2005). Rapid LC/MS/MS Method Development for Drug Discovery. [Link]
PubMed. (2011). Solid-phase extraction for metabolomic analysis of high-salinity samples by capillary electrophoresis-mass spectrometry. [Link]
National Center for Biotechnology Information. (n.d.). Solid-phase microextraction of endogenous metabolites from intact tissue validated using a Biocrates standard reference method kit. [Link]
ASHP Publications. (n.d.). PRIMER ON DRUG INTERFERENCES WITH TEST RESULTS. [Link]
Basicmedical Key. (2016). Primer on Drug Interferences with Test Results. [Link]
National Center for Biotechnology Information. (n.d.). Interferences in Immunoassay. [Link]
National Center for Biotechnology Information. (2025). Overcoming target interference in bridging anti-drug antibody (ADA) assay by optimizing sample treatment. [Link]
Comparative Efficacy of Fobrepodacin Disodium (SPR720) Versus Standard Fluoroquinolones in Mycobacterial Infections
As the global burden of multidrug-resistant tuberculosis (MDR-TB) and non-tuberculous mycobacterial (NTM) pulmonary diseases grows, the limitations of our current antimicrobial arsenal have become starkly apparent. Stand...
Author: BenchChem Technical Support Team. Date: April 2026
As the global burden of multidrug-resistant tuberculosis (MDR-TB) and non-tuberculous mycobacterial (NTM) pulmonary diseases grows, the limitations of our current antimicrobial arsenal have become starkly apparent. Standard fluoroquinolones (FQs) such as moxifloxacin and levofloxacin have historically served as the backbone for these difficult-to-treat infections. However, their clinical utility is increasingly compromised by the rapid emergence of FQ-resistant strains and severe, dose-limiting toxicities[1].
Fobrepodacin disodium (SPR720) represents a paradigm shift in topoisomerase inhibition. As an orally bioavailable phosphate prodrug, it rapidly converts in vivo to its active moiety, SPR719[2][3]. Unlike standard FQs, SPR719 targets the GyrB subunit of the bacterial DNA gyrase, offering a vital mechanistic bypass to pre-existing FQ resistance while maintaining potent bactericidal efficacy[3]. This guide provides an in-depth, objective comparison of Fobrepodacin versus standard fluoroquinolones, supported by mechanistic insights and experimental data.
Mechanistic Divergence: GyrA vs. GyrB Inhibition
The fundamental advantage of Fobrepodacin over standard FQs lies in its distinct molecular target within the bacterial topoisomerase complex. Understanding this divergence is critical for drug development professionals aiming to overcome intrinsic resistance mechanisms.
Fluoroquinolones (e.g., Moxifloxacin): FQs exert their bactericidal effect by binding to the GyrA subunit and the DNA substrate, stabilizing the DNA cleavage complex. This prevents DNA religation, leading to lethal double-strand breaks[1]. However, single point mutations in the Quinolone Resistance-Determining Region (QRDR) of gyrA render these drugs ineffective.
Fobrepodacin (SPR719): SPR719 acts as a competitive inhibitor of the ATPase domain located on the GyrB subunit[3]. Molecular dynamics and thermodynamics simulations reveal that SPR719 binds the ATP pocket primarily through strong electrostatic and van der Waals interactions. Key stabilizing residues include Asn52, Asp79, Arg82, Lys108, Tyr114, and Arg141[4]. By blocking ATP hydrolysis, SPR719 prevents the conformational dimerization of the ATPase domains required for DNA strand translocation and negative supercoiling, effectively halting bacterial replication without inducing cross-resistance[4].
Divergent mechanisms of action: SPR720 (GyrB inhibition) vs. Fluoroquinolones (GyrA inhibition).
Comparative Efficacy Data Presentation
In vitro and in vivo models demonstrate that Fobrepodacin matches the sterilizing power of standard FQs while retaining activity against FQ-resistant isolates. SPR719 exhibits potent activity against multiple clinical strains of NTM, including Mycobacterium avium complex (MAC) and Mycobacterium abscessus, with an MIC50 range of 0.25 to 4 µg/mL[5].
Table 1: Pharmacological and Mechanistic Profile Comparison
Parameter
Fobrepodacin Disodium (SPR720)
Moxifloxacin (Standard FQ)
Active Moiety
SPR719
Moxifloxacin
Primary Target
DNA Gyrase Subunit B (GyrB)
DNA Gyrase Subunit A (GyrA) & Topo IV
Mechanism of Action
Inhibits ATP hydrolysis / ATPase domain
Stabilizes DNA cleavage complex
Cross-Resistance
None with standard FQs
High (Class-wide gyrA mutations)
Toxicity Profile
Well-tolerated (mild GI/headache)
Tendinopathy, neuropathy, QT prolongation
Table 2: In Vivo Efficacy (Log10 CFU Reduction in Murine Models)
Data synthesized from chronic C3HeB/FeJ murine infection models treating MAC pulmonary infections[6].
Treatment Regimen
Dose
Lung CFU Reduction (Log10) vs. Control
SPR720 Monotherapy
25 mg/kg
~ 1.5
SPR720 Monotherapy
100 mg/kg
~ 3.7
Moxifloxacin Monotherapy
100 mg/kg
~ 3.5
SPR720 + Clarithromycin + Amikacin
50 mg/kg (SPR720)
> 5.0 (Synergistic clearance)
Self-Validating Experimental Protocols
To ensure scientific integrity and reproducibility, the following protocols outline the self-validating systems used to establish the comparative efficacy and target engagement of Fobrepodacin versus FQs.
Causality: This cell-free assay isolates the specific target interaction. By measuring inorganic phosphate (Pi) release, we can directly quantify the inhibition of ATP hydrolysis, proving that SPR719 halts the enzyme's energetic cycle rather than acting as a DNA poison like FQs.
Reagent Preparation: Prepare assay buffer (50 mM TRIS-HCl pH 7.5, 100 mM KCl, 2 mM MgCl2, 1 mM DTT). Purify recombinant M. tuberculosis GyrB subunit.
Compound Incubation: Titrate SPR719 and Moxifloxacin (negative control for ATPase inhibition) from 0.01 µM to 100 µM in 96-well plates. Add 10 nM of GyrB enzyme to each well and incubate for 15 minutes at room temperature.
Reaction Initiation: Add 1 mM ATP to initiate the hydrolysis reaction. Incubate at 37°C for 60 minutes.
Detection: Quench the reaction by adding Malachite Green reagent. The reagent forms a colorimetric complex with the released inorganic phosphate.
Quantification: Read absorbance at 620 nm. Calculate the IC50 by plotting the dose-response curve. Expected Result: SPR719 will show a low nanomolar IC50 for ATPase inhibition, whereas Moxifloxacin will show no inhibition of Pi release.
Protocol 2: In Vivo Murine Aerosol Infection Model
Causality: Standard BALB/c mice do not form the necrotic granulomas seen in human mycobacterial lung disease. Utilizing the C3HeB/FeJ mouse model provides a highly stringent, hypoxic, and caseous microenvironment, ensuring that the in vivo efficacy data accurately translates to human clinical outcomes[6].
Aerosol Infection: Expose 6-week-old female C3HeB/FeJ mice to an aerosolized suspension of M. avium (ATCC 700898) calibrated to deliver ~3.0 Log10 CFU per lung.
Disease Progression: Allow the infection to progress untreated for 28 days to establish chronic infection and necrotic granuloma formation.
Treatment Phase: Randomize mice into groups. Administer SPR720 (25, 50, 100 mg/kg), Moxifloxacin (100 mg/kg), or vehicle control via oral gavage once daily, 5 days per week, for 4 to 8 weeks.
Tissue Harvest & Enumeration: Euthanize mice at designated time points. Aseptically remove and homogenize the lungs, spleen, and liver.
Validation: Plate serial dilutions of the homogenates on Middlebrook 7H11 agar. Incubate at 37°C for 14-21 days and enumerate CFUs to calculate the Log10 reduction compared to Day 28 untreated controls.
Self-validating in vivo murine efficacy workflow using the C3HeB/FeJ necrotic granuloma model.
References
Full article: Nontuberculous mycobacterial pulmonary disease and the potential role of SPR720 - Taylor & Francis. 3
Revealing the Interaction Mechanism between Mycobacterium tuberculosis GyrB and Novobiocin, SPR719 through Binding Thermodynamics and Dissociation Kinetics Analysis - MDPI. 4
Efficacy of SPR720 in murine models of non-tuberculous mycobacterial pulmonary infection - NIH. 6
Bacterial DNA topoisomerase IV and DNA gyrase inhibitors: history of the quinolones, their clinical usage and potential alternatives for the future - NIH. 1
In Vitro Susceptibility Testing of a Novel Benzimidazole, SPR719, against Nontuberculous Mycobacteria - ASM Journals. 5
